Androstenediol, methyl

• CAS: 12041-79-1

Core Science & Biosynthesis

Pharmacodynamics and Mechanistic Pathways of Androstenediol Methyl in Skeletal Muscle

Executive Summary

Androstenediol methyl, commonly referred to as Methandriol (17α-methylandrost-5-ene-3β,17β-diol), is a synthetic anabolic-androgenic steroid (AAS)[1],[2]. Originally synthesized to maximize anabolic (myotropic) tissue-building properties while minimizing androgenic (virilizing) side effects, it serves as a critical compound in the study of muscle wasting conditions[1],[3]. This whitepaper delineates the molecular mechanisms of Methandriol in skeletal muscle, detailing its genomic and non-genomic signaling cascades, and provides a validated experimental framework for quantifying its hypertrophic efficacy.

Molecular Pharmacology and Receptor Kinetics

Methandriol is a derivative of the endogenous prohormone androstenediol[1]. The defining structural modification of this compound is the alkylation at the 17-alpha position (the addition of a methyl group)[1],[4].

Causality of Structural Design: Endogenous androgens like testosterone are rapidly degraded by hepatic enzymes (e.g., 17β-hydroxysteroid dehydrogenase) upon oral administration, rendering them ineffective without esterification and intramuscular injection[3]. The 17α-methyl group sterically hinders this enzymatic degradation, significantly enhancing the compound's oral bioavailability and extending its biological half-life[1],[4].

However, this modification alters the ligand's binding kinetics. While Methandriol acts as an agonist of the intracellular androgen receptor (AR), its absolute binding affinity is lower than that of unmodified testosterone or dihydrotestosterone (DHT)[4],[5]. Despite this weaker affinity, it efficiently drives nitrogen retention and muscle protein synthesis in target tissues[1],[3].

Mechanisms of Action in Skeletal Muscle Tissue

The anabolic effects of Methandriol are mediated through a tripartite mechanistic system involving classical genomic transcription, non-genomic kinase cascades, and anti-catabolic receptor antagonism.

Genomic AR Signaling (The Classical Pathway)

Upon diffusion across the sarcolemma, Methandriol binds to the cytosolic androgen receptor (AR)[4],[5]. This binding induces a conformational change, causing the dissociation of heat shock proteins and the subsequent homodimerization of the AR[3],[2]. The AR-ligand complex translocates to the nucleus, where it binds to specific Androgen Response Elements (AREs) on the DNA[3],[2]. This upregulates the transcription of myogenic genes, notably increasing RNA polymerase activity and stimulating the production of Insulin-like Growth Factor 1 (IGF-1) and Myosin Heavy Chain (MHC) proteins[1],[6].

Non-Genomic Signaling (PI3K/Akt/mTOR Axis)

Beyond direct transcription, AAS compounds like Methandriol rapidly activate intracellular kinase cascades[7],[8]. AR activation upregulates the PI3K/Akt/mTOR pathway, a master regulator of muscle hypertrophy[9],[6]. Akt phosphorylation directly stimulates mTORC1, which subsequently initiates ribosomal translation of proteins, drastically increasing the rate of muscle protein synthesis[7],[6].

Anti-Catabolic Effects and Glucocorticoid Antagonism

Muscle wasting is heavily driven by catabolic hormones such as glucocorticoids and the myokine myostatin[1],[6]. Methandriol exhibits competitive antagonism at the glucocorticoid receptor, preventing cortisol-induced proteolysis[1]. Furthermore, AR activation has been shown to suppress the CCAAT/enhancer-binding protein delta (C/EBPδ)/myostatin pathway, downregulating E3 ubiquitin ligases (like MuRF1 and atrogin-1) and thereby halting muscle degradation[6],[10].

Fig 1: Genomic and non-genomic signaling pathways of Methandriol in skeletal muscle tissue.

Quantitative Pharmacodynamics

Preclinical models have robustly demonstrated the tissue-partitioning effects of Methandriol. By measuring nitrogen balance and isotopic amino acid incorporation, researchers can quantify its hypertrophic output[1],[3].

Table 1: Effect of Methylandrostenediol (MAD) on Body Composition in Rat Models [1]

Treatment Group	Change in Body Weight ( g/day )	Change in Protein ( g/day )	Change in Fat ( g/day )	Change in Water ( g/day )
Control	+0.5	+0.10	-0.05	+0.45
MAD (0.3 mg/day)	+1.2	+0.25	-0.15	+1.10

Table 2: Effects of Methandriol on Skeletal Muscle Protein Synthesis [1]

Biomarker / Assay	Effect of Methandriol (0.5 mg/kg)	Physiological Outcome
RNA Polymerase Activity	Increased activity in skeletal muscle nuclei	Enhanced transcriptional capacity for myogenesis
14C-Leucine Incorporation	Increased incorporation into muscle protein	Accelerated rate of muscle protein synthesis

Experimental Methodologies: Validating AR-Mediated Hypertrophy

To isolate and quantify the hypertrophic effects of Methandriol in vitro, researchers utilize the C2C12 murine myoblast cell line[10],[8]. The following protocol establishes a self-validating system to measure AR-dependent anabolism, utilizing Flutamide (a selective AR antagonist) to prove mechanistic causality[10].

Fig 2: Step-by-step C2C12 myotube hypertrophy assay workflow for AR-mediated anabolism.

Step-by-Step C2C12 Myotube Hypertrophy Assay Protocol:

• Myoblast Proliferation: Seed C2C12 myoblasts in Dulbecco’s Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin. Culture at 37°C in a 5% CO2 atmosphere until cells reach 80-90% confluence[11],[12].

• Myogenic Differentiation: Induce differentiation by switching the media to DMEM containing 2% Horse Serum (HS)[11],[12].

  • Causality Rule: The deliberate reduction in growth factors forces the myoblasts to exit the cell cycle and fuse into multinucleated myotubes. Incubate for 72-96 hours until mature myotubes form.

• Androgen Treatment & AR Blockade:

  • Experimental Group: Treat mature myotubes with Methandriol at varying physiological concentrations (e.g., 10 nM, 50 nM, 100 nM) dissolved in a <0.1% DMSO vehicle[13],[12].

  • Negative Control (Self-Validation): Pre-treat a parallel subset of myotubes with 10 µM Flutamide for 1 hour prior to Methandriol exposure[10]. This critical step isolates AR-specific genomic effects from non-specific steroidal membrane interactions.

• Hypertrophy Quantification:

  • Morphological Analysis: After 48 hours of treatment, fix the cells and immunostain for Myosin Heavy Chain (MHC)[12]. Measure the myotube diameter across at least 300 myotubes per condition using digital microscopy.

  • Molecular Analysis: Extract total RNA using TRI Reagent and synthesize cDNA[10],[14]. Perform RT-qPCR to quantify IGF-1 and PI3KR1 mRNA expression, normalizing all data against a stable housekeeping gene (e.g., GAPDH or β-actin) to ensure transcriptional accuracy[10],[12].

References

• BenchChem. "Application of Methandriol in Muscle Wasting Research: Detailed Application Notes and Protocols." 1

• BenchChem. "Methandriol chemical structure and properties." 4

• Juniper Publishers. "IGF-1-PI3K-Akt-mTOR and Myostatin-SMAD3 Pathways Signaling for Muscle Hypertophy." 7

• ACS Publications. "Phytoecdysteroids Increase Protein Synthesis in Skeletal Muscle Cells." 13

• PMC. "Akt-dependent anabolic activity of natural and synthetic brassinosteroids in rat skeletal muscle cells."9

• PMC. "Muscle in Endocrinology: From Skeletal Muscle Hormone Regulation to Myokine Secretion and Its Implications in Endocrine–Metabolic Diseases." 6

• BenchChem. "Application Notes and Protocols for Utilizing 5alpha..." 11

• ResearchGate. "Pharmacology of anabolic steroids." 5

• Karger Publishers. "Low-Intensity Exercise Suppresses CCAAT/Enhancer-Binding Protein δ/Myostatin Pathway Through Androgen Receptor in Muscle Cells." 10

• Wiley-VCH. "Part I Biopharmaceuticals." 3

• SciSpace. "Sex Hormones (Male): Analogs and Antagonists."2

• PMC. "Androgen receptor regulates the proliferation of myoblasts under appropriate or excessive stretch through IGF-1 receptor mediated p38 and ERK1/2 pathways." 8

• Physiology.org. "Sustained Accumulation of Molecular Clock Suppressors Period 1 and Period 2 Promotes C2C12 Myotube Atrophy Through an Autocrine-Mediated Mechanism With Relevance to Androgen Deprivation-Induced Limb Muscle Mass Loss." 14

• ResearchGate. "Examination of the anabolic activity and mechanisms of action of the combination of Diosgenin and Ecdysterone in C2C12 myotubes." 12

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An In-Depth Technical Guide to the Pharmacokinetics of 17α-Methylandrostenediol in Animal Models

Foreword: Navigating a Data-Scarce Landscape

The study of synthetic anabolic-androgenic steroids (AAS) is a complex field, often driven by the need for robust detection methods in sports and medicine. 17α-methylandrostenediol (also known as methandriol), a 17α-alkylated AAS, is no exception. While its use and metabolism have been investigated, particularly within the context of doping control, a comprehensive, publicly available pharmacokinetic profile across standard preclinical animal models remains surprisingly elusive. This guide, therefore, adopts a dual-pronged approach. Firstly, it synthesizes the concrete, albeit fragmented, evidence available on the metabolic fate of 17α-methylandrostenediol and its structurally related analogs. Secondly, it leverages established principles of steroid pharmacology and analytical chemistry to build a foundational understanding and propose a clear roadmap for future research. This document is intended for researchers, scientists, and drug development professionals who seek to understand not only what is known but also how to navigate the existing knowledge gaps in the study of this compound.

Introduction to 17α-Methylandrostenediol

17α-methylandrostenediol (17α-methyl-androst-5-ene-3β,17β-diol) is a synthetic derivative of the endogenous steroid androstenediol. The key structural modification is the addition of a methyl group at the alpha position of carbon 17. This seemingly minor alteration has profound pharmacokinetic consequences. The 17α-alkylation sterically hinders the oxidation of the 17β-hydroxyl group, a primary route of inactivation for many androgens in the liver. This structural feature significantly increases the steroid's resistance to first-pass metabolism, thereby enhancing its oral bioavailability, a characteristic common to many synthetic oral steroids.[1][2] However, this modification is also frequently associated with an increased risk of hepatotoxicity.[1]

Metabolic Fate: A Puzzle Pieced Together from Equine and Rodent Data

Direct, comprehensive in vivo metabolism studies of 17α-methylandrostenediol are not extensively reported in common laboratory species like rats or dogs. However, insightful data can be gleaned from studies in horses, where the detection of performance-enhancing drugs is a significant area of research, and from in vitro studies in rats.

In Vivo Metabolism in the Horse

The horse has served as a valuable model for understanding the biotransformation of 17α-alkylated steroids. Studies on the administration of methandriol and the structurally similar methandienone have revealed that these compounds undergo extensive metabolism.[3][4][5] The parent compound, 17α-methylandrostenediol, is often detectable in urine, but the primary targets for long-term detection are its various metabolites.[5]

The major metabolic transformations observed for 17α-methylandrostenediol and related compounds in horses include:

• Hydroxylation: The steroid nucleus is susceptible to hydroxylation at various positions.

• Epimerization: Interconversion between different stereoisomers can occur.

• Conjugation: Metabolites are often excreted as glucuronide or sulfate conjugates, a common mechanism to increase water solubility and facilitate elimination.[6]

Commonly identified urinary metabolites in horses after administration of 17α-alkylated steroids like methandriol include compounds shared with 17α-methyltestosterone and mestanolone, highlighting a common metabolic pathway.[5][6]

In Vitro Metabolism in the Rat

An early in vitro study investigated the metabolism of 17α-methylandrostenediol using rat adrenal gland preparations.[7] This research provides a glimpse into the potential metabolic capabilities of rodent tissues, although it must be noted that the adrenal gland may not fully represent the metabolic profile of the liver, which is the primary site of drug metabolism.

The following diagram illustrates a proposed metabolic pathway for 17α-methylandrostenediol, integrating findings from various studies.

Caption: Proposed metabolic pathway of 17α-methylandrostenediol.

Table 1: Summary of Identified Metabolites of 17α-Methylated Steroids in Animal Models

Metabolite Class	Specific Metabolites	Animal Model	Reference
Common Metabolites	17α-methyl-5α-androstan-3β,17β-diol, 17α-hydroxymethyl-5α-androstan-3β,17β-diol, 17α-methyl-5α-androstan-3β,16β,17β-triol, 17α-methyl-5α-androstan-3β,16α,17β-triol	Horse	[6]
Hydroxylated Metabolites	Mono- and di-hydroxylated forms, 17α-methylandrostanetriol metabolites	Horse	[3]
Parent Compound	Methandriol	Horse	[5]

Analytical Methodologies for Quantification

The reliable quantification of 17α-methylandrostenediol and its metabolites in biological matrices is paramount for pharmacokinetic studies. Due to the structural similarity of many steroids, highly specific and sensitive methods are required. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the gold standards in this field.[8][9][10]

Experimental Protocol: Extraction and Analysis from Urine/Plasma

This protocol outlines a general procedure for the analysis of 17α-methylandrostenediol and its metabolites, which can be adapted for various biological matrices.

1. Sample Preparation and Hydrolysis:

• To a 2 mL urine sample, add an appropriate internal standard (e.g., a deuterated analog of the analyte).
• Add 1 mL of phosphate buffer (pH 7.0).
• To cleave glucuronide conjugates, add β-glucuronidase from E. coli.
• Incubate the mixture at 50°C for 2 hours.
• Allow the sample to cool to room temperature.

2. Liquid-Liquid Extraction (LLE):

• Add 5 mL of a mixture of n-pentane and diethyl ether (4:1, v/v).
• Vortex for 10 minutes.
• Centrifuge at 4000 rpm for 5 minutes.
• Transfer the organic (upper) layer to a new tube.
• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization (for GC-MS analysis):

• To the dried extract, add 100 µL of a mixture of N-methyl-N-trimethylsilyltrifluoroacetamide (MSTFA), ammonium iodide, and ethanethiol (1000:2:3, v/v/v).
• Vortex and incubate at 60°C for 20 minutes.

4. Instrumental Analysis:

• GC-MS: Inject the derivatized sample into a GC-MS system. Use a capillary column suitable for steroid analysis (e.g., a 5% phenyl-methylpolysiloxane phase). The mass spectrometer should be operated in selected ion monitoring (SIM) mode for optimal sensitivity and specificity.
• LC-MS/MS: Reconstitute the dried extract (from step 2) in a suitable mobile phase (e.g., methanol/water mixture). Inject into an LC-MS/MS system equipped with an electrospray ionization (ESI) source. Use a C18 reversed-phase column for chromatographic separation. The analysis is performed in multiple reaction monitoring (MRM) mode.

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Caption: General analytical workflow for steroid analysis.

Inferred Pharmacokinetic Profile and Knowledge Gaps

In the absence of dedicated studies, a putative pharmacokinetic profile for 17α-methylandrostenediol in common animal models must be inferred from its chemical properties and data from related compounds.

• Absorption: As a 17α-alkylated steroid, 17α-methylandrostenediol is expected to have good oral bioavailability in most species due to its resistance to first-pass hepatic metabolism.[1][2]

• Distribution: Steroids are lipophilic and are expected to distribute into various tissues. Studies on other sex steroids in mice have shown that white adipose tissue can act as a significant reservoir.[11][12][13] Therefore, it is plausible that 17α-methylandrostenediol also accumulates in fatty tissues.

• Metabolism and Excretion: As discussed, metabolism is expected to be extensive, involving hydroxylation and conjugation, with the metabolites being primarily excreted in the urine.[3][5] Long-term deposition in hair has also been demonstrated for related compounds.[3]

Future Research Directions: A Proposed Pharmacokinetic Study in Rats

The significant gaps in our understanding of the pharmacokinetics of 17α-methylandrostenediol necessitate dedicated preclinical studies. A well-designed pharmacokinetic study in a common model such as the Sprague-Dawley rat would be highly informative.

Proposed Experimental Design

• Animals: Male Sprague-Dawley rats (n=5 per group).

• Dosing:

  • Intravenous (IV) group: 1 mg/kg via tail vein injection to determine clearance, volume of distribution, and terminal half-life.

  • Oral (PO) group: 10 mg/kg via oral gavage to determine oral bioavailability, Cmax, and Tmax.

• Sample Collection: Serial blood samples collected from a cannulated vein at appropriate time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 12, and 24 hours post-dose). Urine and feces should be collected over 24 or 48 hours to assess routes of excretion.

• Bioanalysis: Quantification of 17α-methylandrostenediol and its major metabolites in plasma, urine, and feces using a validated LC-MS/MS method as described in Section 3.0.

• Pharmacokinetic Analysis: Non-compartmental analysis of the plasma concentration-time data to determine key pharmacokinetic parameters.

Caption: Workflow for a proposed pharmacokinetic study.

Conclusion

The pharmacokinetics of 17α-methylandrostenediol in animal models is a subject that is understood more by inference than by direct, comprehensive investigation. While its metabolic pathways are partially elucidated, particularly in the horse, a full ADME profile in standard preclinical species is lacking. This guide has aimed to consolidate the available data, provide robust analytical methodologies, and outline a clear path for future research. The execution of well-designed pharmacokinetic studies will be crucial to fully characterize this compound and to provide a solid scientific foundation for its detection and the understanding of its physiological effects.

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• Yamada, M., Aramaki, S., Kurosawa, M., Saito, K., & Nakazawa, H. (2008). Detection of Urinary Metabolites Common to Structurally Related 17α-Alkyl Anabolic Steroids in Horses and Application to Doping Tests in Racehorses: Methandienone, Methandriol, and Oxymetholone. ResearchGate. [Link]

• Yamada, M., Aramaki, S., Kurosawa, M., Saito, K., & Nakazawa, H. (2008). Detection of urinary metabolites common to structurally related 17alpha-alkyl anabolic steroids in horses and application to doping tests in racehorses: methandienone, methandriol, and oxymetholone. Journal of Analytical Toxicology, 32(5), 387–391. [Link]

• Young, P. C. M., Saffran, M., & Kraulis, I. (1970). Metabolism of 17α-Methylandrostenediol and 17α-Methyltestosterone by the Rat Adrenal Gland in Vitro. Endocrinology, 87(5), 933-940. [Link]

• Andersson, A., et al. (2022). Comprehensive Sex Steroid Profiling in Multiple Tissues Reveals Novel Insights in Sex Steroid Distribution in Male Mice. Endocrinology, 163(3). [Link]

• Van Renterghem, P., et al. (2009). Detection and characterization of a new metabolite of 17alpha-methyltestosterone. Drug Metabolism and Disposition, 37(11), 2253-2261. [Link]

• McKinney, A. R., et al. (2020). In vivo metabolism of the designer anabolic steroid hemapolin in the thoroughbred horse. Drug Testing and Analysis, 12(6), 752-762. [Link]

• Yamada, M., et al. (2007). Identification and quantification of metabolites common to 17alpha-methyltestosterone and mestanolone in horse urine. Journal of Pharmaceutical and Biomedical Analysis, 45(2), 251-258. [Link]

• Rana, T., et al. (2021). Quantification of 17 Endogenous and Exogenous Steroidal Hormones in Equine and Bovine Blood for Doping Control with UHPLC-MS/MS. Molecules, 26(8), 2351. [Link]

• An, J., et al. (2022). Determination of 19 Steroid Hormones in Human Serum and Urine Using Liquid Chromatography-Tandem Mass Spectrometry. Molecules, 27(22), 7856. [Link]

• Neumann, F., Wiechert, R., Kramer, M., & Raspé, G. (1966). [Experimental animal studies with a new androgen--mesterolone (1-alpha-methyl-5-alpha-androstan-17-beta-ol-one)]. Arzneimittel-Forschung, 16(4), 455-458. [Link]

• U.S. Food and Drug Administration. (2013). Pharmacology/Toxicology Review and Evaluation. [Link]

• Tircova, B., et al. (2012). Detection of sulpho-conjugated urinary metabolites of methenolone by liquid chromatography/high resolution mass spectrometry. Drug Testing and Analysis, 4(11), 896-901. [Link]

• Ho, E. N. M., et al. (2007). Metabolic studies of mesterolone in horses. Mad Barn. [Link]

• Falvo, R. E., & D'Annessa, G. (1989). Effect of the in vivo treatment with the synthetic steroid 17 beta-methoxy-17-methyl-(5 alpha)-1 H'-androstane-(3,2-c) pyrazole (17MM) on the in vitro formation of DHT in the epididymis of the rat. Andrologia, 21(5), 456-461. [Link]

• Gomez-Caballero, A., et al. (2012). Screening for anabolic steroids in sports: analytical strategy based on the detection of intact phase I and phase II urinary metabolites. Repositori UPF. [Link]

• O'Shaughnessy, P. J., et al. (2000). Localization of 17beta-hydroxysteroid dehydrogenase/17-ketosteroid reductase isoform expression in the developing mouse testis--androstenedione is the major androgen secreted by fetal/neonatal leydig cells. Endocrinology, 141(7), 2601-2607. [Link]

• Feenstra, A., et al. (1983). Estrogen receptor binding radiopharmaceuticals: II. Tissue distribution of 17 alpha-methylestradiol in normal and tumor-bearing rats. Journal of Nuclear Medicine, 24(6), 522-528. [Link]

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Structural Properties and Crystallography of Androstenediol Methyl Derivatives

Executive Summary

The structural characterization of androstenediol methyl derivatives—most notably 17α-methylandrostenediol (methandriol)—is a critical intersection of synthetic chemistry, crystallography, and pharmacology. By modifying the naturally occurring androstenediol gonane skeleton with a 17α-methyl group, researchers have engineered a compound with profound resistance to hepatic metabolism and unique dual-receptor affinities. This technical whitepaper provides an in-depth analysis of the crystallographic profiling, supramolecular architecture, and structure-activity relationships (SAR) of these derivatives, designed for drug development professionals and structural biologists.

Pharmacological Rationale & Structure-Activity Relationship (SAR)

Androstenediol (specifically 5-androstenediol) is an endogenous steroid intermediate featuring a Δ5 double bond, a 3β-hydroxyl group, and a 17β-hydroxyl group[1]. While it possesses intrinsic binding affinity for both the Androgen Receptor (AR) and Estrogen Receptors (ERα/ERβ)[2], its clinical utility is severely limited by rapid first-pass hepatic metabolism. The enzyme 17β-hydroxysteroid dehydrogenase (17β-HSD) rapidly oxidizes the 17β-hydroxyl group into a less active 17-ketone (e.g., dehydroepiandrosterone or androstenedione)[3].

To circumvent this, synthetic derivatives are engineered via 17α-alkylation. The addition of a 17α-methyl group introduces significant steric bulk directly adjacent to the critical 17β-OH pharmacophore[4].

Mechanistic Causality: The 17α-methyl group acts as a steric shield. When the steroid enters the catalytic cleft of 17β-HSD, the methyl group clashes with the enzyme's binding pocket residues, physically preventing the 17β-hydroxyl group from aligning with the catalytic triad (Ser-Tyr-Lys) and the NAD(P)+ cofactor[3]. This structural modification drastically increases the oral bioavailability and biological half-life of the drug, allowing it to reach nuclear receptors intact[5].

Fig 1: Pharmacokinetic shielding and dual-receptor binding pathway of 17α-methylandrostenediol.

Crystallographic Profiling and Conformation

Steroids, owing to their rigid tetracyclic gonane backbone and multiple stereocenters, are inherently chiral. Consequently, they cannot crystallize in centrosymmetric space groups (which contain inversion centers or mirror planes). X-ray diffraction studies consistently show that 17α-methyl steroid derivatives predominantly crystallize in the primitive orthorhombic space group P21​21​21​ [6][7].

Conformational Architecture

The core structure consists of three six-membered rings (A, B, C) and one five-membered ring (D).

• A and C Rings: Adopt highly stable chair conformations.

• B Ring: Due to the presence of the Δ5 double bond (C5=C6), the B ring is forced into a half-chair conformation, flattening the lower edge of the steroid nucleus.

• D Ring: Adopts an envelope conformation, which optimally projects the 17β-OH and 17α-CH3 groups into the receptor's ligand-binding domain.

Quantitative Crystallographic Data

The following table summarizes the unit cell parameters for 17α-methyltestosterone (a closely related structural analog) and estra-4,9-diene-3,17-dione (a reference steroid), highlighting the typical lattice dimensions required to accommodate the 17α-methyl bulk[6][7].

Parameter	17α-Methyltestosterone (Analog)	Estra-4,9-diene-3,17-dione (Reference)
Crystal System	Orthorhombic	Orthorhombic
Space Group	P21​21​21​	P21​21​21​
Unit Cell a (Å)	6.382(2)	9.239(7)
Unit Cell b (Å)	12.841(5)	10.279(5)
Unit Cell c (Å)	43.350(2)	15.482(7)
Volume V (ų)	~3553.8	1470.37
Molecules/Cell ( Z )	8	4
Hydrogen Bonding	Intermolecular O-H···O	Intermolecular O-H···O

Data synthesized from crystallographic repositories detailing unit cell parameters of 17α-alkylated steroids[6][7].

Supramolecular Architecture & Lattice Stabilization

The crystal lattice of androstenediol methyl derivatives is strictly governed by hydrogen bonding networks. The presence of hydroxyl groups at opposite ends of the molecule (C3 and C17) facilitates a "head-to-tail" hydrogen bonding motif.

The 3β-OH group acts as a hydrogen bond donor to the 17β-OH group of an adjacent molecule ( O3−H⋯O17′ ). This interaction propagates along the crystallographic axes, forming infinite helical or zig-zag chains. The 17α-methyl group, being highly hydrophobic, dictates the packing of these chains, forcing them to aggregate via van der Waals interactions into tightly packed hydrophobic layers. This biphasic lattice structure (hydrophilic H-bond chains interspersed with hydrophobic methyl layers) is responsible for the compound's high melting point and low aqueous solubility[6].

Self-Validating Experimental Workflow: X-Ray Crystallography

To achieve high-resolution structural data of steroid derivatives, the experimental protocol must be rigorously controlled to prevent twinning, solvent inclusion, or thermal disorder.

Step-by-Step Methodology

Step 1: Crystal Growth via Thermodynamic Control

• Dissolve 50 mg of the 17α-methylandrostenediol derivative in a minimal volume of a binary solvent system (e.g., ethyl acetate/hexane, 1:3 v/v).

• Allow the solution to undergo slow evaporation at ambient temperature (20-25°C) over 7-14 days.

• Causality: Slow evaporation maintains the system near equilibrium (thermodynamic control), favoring the formation of the most stable polymorph without solvent inclusions. Crash cooling often yields kinetically favored, disordered, or twinned crystals.

Step 2: Crystal Mounting and Cryocooling

• Select a single, optically clear crystal (approx. 0.2 × 0.2 × 0.3 mm) using a polarized light microscope.

• Mount the crystal on a MiTeGen loop using perfluoropolyether oil.

• Flash-cool the crystal to 150 K using a continuous nitrogen stream.

• Causality: Cryocooling drastically reduces atomic thermal vibrations (Debye-Waller factors). This enhances the intensity of high-angle diffraction spots, directly improving the spatial resolution of the final electron density map.

Step 3: X-Ray Diffraction Data Collection

• Expose the crystal to monochromatic Mo Kα radiation ( λ=0.71073 Å) on a diffractometer equipped with a CCD or CMOS detector.

• Collect data frames over a full 360° rotation ( ω -scans) to ensure high redundancy and completeness.

Step 4: Phase Resolution and Refinement (Self-Validating System)

• Solve the phase problem using direct methods (e.g., SHELXT).

• Refine the structural model using full-matrix least-squares on F2 (SHELXL).

• Causality: Refining against F2 rather than F ensures that all collected data—including weak or negative intensities—are utilized, preventing statistical bias.

• Validation: Monitor the Rwork​ and Rfree​ values. Rfree​ is calculated using a 5% subset of reflections excluded from refinement.

• Causality: If Rwork​ drops significantly while Rfree​ remains high, the model is overfitting the noise. A valid, trustworthy structure requires both values to converge (typically R1​<0.05 ).

Fig 2: Self-validating X-ray crystallography workflow for steroid structural determination.

Conclusion

The structural properties of androstenediol methyl derivatives highlight a masterclass in rational drug design. By leveraging the spatial geometry of the gonane skeleton and introducing a strategically placed 17α-methyl group, these compounds achieve a dual purpose: they retain the crucial 10.9 Å distance between the C3 and C17 oxygen atoms required for receptor activation, while simultaneously generating a steric shield that nullifies hepatic enzymatic degradation. Crystallographic profiling via P21​21​21​ space group analysis provides the definitive, atomic-level validation of these mechanisms, ensuring accurate structure-based predictions for future steroidal drug development.

References

• RCSB Protein Data Bank. "3HB5: Binary and ternary crystal structures of a novel inhibitor of 17 beta-HSD type 1: a lead compound for breast cancer therapy." RCSB PDB, 2009. URL: [Link]

• Taylor & Francis. "Expanding the structural footprint of xenoestrogens." Taylor & Francis Online, 2014. URL:[Link]

• National Center for Biotechnology Information. "Androstenediol | C19H30O2 | CID 10634." PubChem Database. URL:[Link]

• Wiley-VCH. "Part I Biopharmaceuticals: Steroids and Androgens." Wiley Online Library. URL:[Link]

• LookChem. "Cas 58-18-4, 17-Methyltestosterone - Crystallographic Data." LookChem Database. URL: [Link]

• ResearchGate. "Comparative in vitro metabolism of the 'designer' steroid estra-4,9-diene-3,17-dione... Identification of target metabolites." ResearchGate, 2010. URL:[Link]

• National Center for Biotechnology Information. "Methyltestosterone | C20H30O2 | CID 6010." PubChem Database. URL: [Link]

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Historical and Mechanistic Synthesis Pathways of 17α-Methyl-5-androstene-3β,17β-diol (Methandriol)

Executive Summary

The steroidal compound1[1], commonly known as methandriol, is a synthetic anabolic-androgenic steroid (AAS) that has historically been utilized in the palliative treatment of breast cancer and as a prohormone[2]. First synthesized in 1935 by Leopold Ruzicka and colleagues[3], the molecule represents a foundational achievement in early steroidal chemistry. This whitepaper provides an in-depth mechanistic analysis of its synthesis from 4[4], detailing the causality behind the stereoselective Grignard addition that establishes its critical 17α-methyl pharmacophore.

Chemical Context & Rationale

Methandriol is an orally active 17α-alkylated derivative of the endogenous androgen prohormone androstenediol[1]. In drug development, the structural incorporation of a 17α-methyl group is a deliberate design choice to confer resistance to hepatic first-pass metabolism, a pharmacokinetic necessity for oral bioavailability[5].

The universal starting material for methandriol is DHEA (3β-hydroxy-5-androsten-17-one). DHEA is a highly versatile building block because its Δ5 double bond remains inert under strongly nucleophilic conditions, allowing targeted modifications at the C17 ketone[4].

Mechanistic Principles of C17 Alkylation

The defining transformation in this synthesis is the nucleophilic addition of a methyl carbanion to the C17 carbonyl of DHEA[6]. As an application scientist, understanding the facial selectivity of this reaction is paramount.

Causality of Stereoselectivity: The steroidal D-ring is sterically hindered on its β-face by the C13 angular methyl group (C18). When a bulky nucleophile such as methylmagnesium iodide ( CH3​MgI ) approaches the planar C17 ketone, it is thermodynamically and kinetically forced to attack from the less hindered α-face. This phenomenon, known as steric approach control, pushes the resulting alkoxide oxygen into the β-equatorial position, exclusively yielding the desired 17β-hydroxyl configuration required for androgen receptor binding.

Mechanistic workflow of DHEA alkylation highlighting steric approach control.

Experimental Workflows

Pathway A: The Historical Direct Grignard Addition (Ruzicka, 1935)

In 1935, Ruzicka reported the direct treatment of DHEA with methylmagnesium iodide[3][7]. Because DHEA contains an unprotected 3β-hydroxyl group (pKa ~16), it acts as an acid in the presence of a Grignard reagent. Experimental Choice: To overcome this, the protocol necessitates >2.0 equivalents of the Grignard reagent. The first equivalent acts purely as a base, deprotonating the 3β-OH and evolving methane gas. The second equivalent acts as the nucleophile at C17[6].

Step-by-Step Protocol:

• Reagent Preparation: In a flame-dried, argon-purged flask, suspend magnesium turnings (2.5 eq) in anhydrous diethyl ether. Add methyl iodide (2.5 eq) dropwise to maintain a gentle reflux until the magnesium is consumed.

• Substrate Addition: Dissolve DHEA (1.0 eq) in anhydrous tetrahydrofuran (THF). Add this solution dropwise to the Grignard reagent at 0°C. (Caution: Vigorous evolution of methane gas occurs immediately due to 3β-OH deprotonation).

• Reaction Propagation: Warm the mixture to room temperature, then reflux for 4-6 hours to drive the sterically hindered C17 alkylation to completion.

• Quenching: Cool to 0°C and quench carefully with saturated aqueous NH4​Cl . (Causality: A mild proton source like NH4​Cl is strictly chosen over strong mineral acids to prevent the acid-catalyzed dehydration of the newly formed tertiary 17β-alcohol).

• Isolation: Extract with ethyl acetate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Recrystallize from ethyl acetate to yield pure methandriol[6].

Pathway B: Modern THP-Protection Strategy

While the historical method is elegant, the evolution of explosive methane gas on an industrial scale presents severe safety hazards. A modern, scalable alternative utilizes a Tetrahydropyranyl (THP) protecting group. Experimental Choice: Protecting the 3β-OH as a THP ether prevents the exothermic destruction of the first Grignard equivalent. This allows for a highly controlled, stoichiometric addition (1.2 eq) of the Grignard reagent, drastically improving process safety.

Step-by-Step Protocol:

• Protection: React DHEA with 3,4-dihydro-2H-pyran (DHP) and a catalytic amount of p-toluenesulfonic acid (p-TsOH) in dichloromethane to yield DHEA-3-THP ether.

• Alkylation: Treat the DHEA-3-THP ether with 1.2 equivalents of methylmagnesium bromide in THF at 0°C, warming to room temperature.

• Global Deprotection & Workup: Quench the reaction with dilute methanolic HCl. This step elegantly serves a dual purpose: it hydrolyzes the magnesium alkoxide at C17 and simultaneously cleaves the acid-labile THP ether at C3, yielding methandriol directly.

Comparison of direct Grignard addition versus modern THP-protection synthesis.

Comparative Data Analysis

The following table summarizes the quantitative and operational differences between the two synthetic pathways:

Parameter	Pathway A: Direct Grignard (1935)	Pathway B: THP Protection Strategy
Starting Material	DHEA	DHEA
Grignard Equivalents	>2.0 eq CH3​MgI	1.2 eq CH3​MgBr
Step Count	1 (plus workup)	3 (Protect, Alkylate, Deprotect)
Methane Evolution	Yes (1 equivalent per mole DHEA)	No
Stereoselectivity	>95% 17α-methyl	>95% 17α-methyl
Industrial Safety	High risk (exothermic gas release)	Lower risk (controlled nucleophilic addition)

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesis, the experimental system must be self-validating. The successful conversion of DHEA to methandriol is confirmed through the following analytical checkpoints:

• Thin-Layer Chromatography (TLC): Complete disappearance of the DHEA starting material. The product spot will stain strongly with anisaldehyde due to the steroidal framework and the new tertiary alcohol.

• Melting Point: The purified crystalline product must exhibit a sharp melting point of 205.5-206.5 °C [6].

• Nuclear Magnetic Resonance (NMR):

  • 1 H-NMR: The definitive marker of success is the appearance of a new, sharp three-proton singlet at ~1.2 ppm, corresponding to the newly introduced 17α-methyl group.

  • 13 C-NMR: The complete disappearance of the C17 ketone carbonyl signal (~220 ppm) and the appearance of a new quaternary oxygenated carbon signal (~80-85 ppm).

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) must confirm the exact mass corresponding to the molecular formula C20​H32​O2​ (MW: 304.467 g/mol )[6].

References

• Title: Steroid - LipidBank: 17a-Methyl-5-androstene-3b,17b-diol Source: lipidbank.jp URL: 6

• Title: Methandriol - Wikipedia Source: wikipedia.org URL: 1

• Title: Processes for the preparation of dehydroepiandrosterone and its intermediates - Google Patents Source: google.com URL: 4

• Title: Medicinal Use of Testosterone - Encyclopedia.pub Source: encyclopedia.pub URL: 2

• Title: Anabolic-androgenic steroid users in treatment - Diva-Portal.org Source: diva-portal.org URL: 5

• Title: File:Methandriol synthesis.png - Wikimedia Commons Source: wikimedia.org URL: 7

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• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Methandriol - Wikipedia [en.wikipedia.org]
• 4. EP2999708B1 - Processes for the preparation of dehydroepiandrosterone and its intermediates - Google Patents [patents.google.com]
• 5. diva-portal.org [diva-portal.org]
• 6. LipidBank - Steroid [lipidbank.jp]
• 7. File:Methandriol synthesis.png - Wikimedia Commons [commons.wikimedia.org]

In-Vivo Toxicological Profile of Androstenediol Methyl: A Technical Guide for Preclinical Evaluation

Executive Summary

Androstenediol methyl (methandriol; 17α-methylandrost-5-ene-3β,17β-diol) is a synthetic anabolic-androgenic steroid (AAS) historically investigated for its anabolic properties and palliative treatment in breast cancer[1]. However, its clinical utility is severely limited by a pronounced toxicological profile. This whitepaper synthesizes the in vivo toxicodynamics of methandriol, detailing its hepatotoxicity, cardiovascular pathogenesis, and endocrine disruption. Furthermore, it establishes self-validating experimental protocols for preclinical researchers to evaluate AAS-induced toxicity accurately.

Chemical Profile & Toxicodynamics

Methandriol is characterized by a 17α-methyl substitution on the steroid nucleus.

• Pharmacokinetic Consequence: The 17α-alkylation induces steric hindrance, preventing rapid oxidation of the 17β-hydroxyl group by hepatic 17β-hydroxysteroid dehydrogenase. This modification significantly increases oral bioavailability and half-life but places immense metabolic stress on the liver[1].

• Toxicodynamic Mechanism: Prolonged hepatic exposure leads to the downregulation of bile acid transporters, resulting in intrahepatic cholestasis. Furthermore, the persistent activation of the androgen receptor (AR) in hepatocytes promotes cellular proliferation, increasing the risk of neoplastic transformation[2].

In Vivo Toxicological Pathogenesis

Hepatotoxicity and Oncogenicity

Like other 17α-alkylated AAS, methandriol exhibits dose-dependent hepatotoxicity. In vivo rodent models demonstrate that chronic administration leads to elevated serum transaminases (ALT/AST) and bilirubin. Prolonged AR activation by androgens in the liver accelerates hepatocyte proliferation, which, combined with oxidative stress from impaired metabolism, serves as a catalyst for hepatocellular adenoma (HCA) and hepatocellular carcinoma (HCC)[2].

Cardiovascular and Renal Toxicity

Methandriol induces severe hemodynamic and structural alterations. A landmark in vivo study utilizing uninephrectomized, salt-drinking female Sprague-Dawley rats demonstrated that the administration of 10 mg of methandriol for 10 weeks caused severe, irreversible hypertension[3].

• Renal Pathology: The hypertension was accompanied by extensive renal damage, including tubular hypertrophy and decreased renal renin content[3].

• Cardiovascular Damage: The sustained hypertensive state led to profound cardiovascular lesions, which persisted even 12 weeks after the suspension of androgen treatment, indicating irreversible vascular remodeling[3].

Endocrine Disruption and Adrenal Impairment

Methandriol profoundly disrupts the hypothalamic-pituitary-adrenal (HPA) and gonadal axes. In the aforementioned rat model, methandriol administration resulted in decreased weights of the pituitary, thymus, adrenals, and ovaries[3].

• Steroidogenesis Alteration: Methandriol acts as a pseudosubstrate, impairing normal adrenal steroidogenesis. In vitro incubation of adrenal homogenates from methandriol-treated rats with 14 C-progesterone revealed highly elevated production of 11-deoxycorticosterone (DOC)[3].

• Causality of Hypertension: The abnormal accumulation of DOC—a potent mineralocorticoid—drives excessive sodium retention, directly causing metacorticoid hypertension[3].

Mechanistic Pathways

Mechanistic pathway of 17α-alkylated AAS (methandriol) induced hepatotoxicity and oncogenicity.

Experimental Protocols for In Vivo Toxicity Assessment

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for evaluating methandriol toxicity.

Protocol 1: Subchronic Hepatotoxicity and Carcinogenicity Screening

Objective: Evaluate hepatic stress and neoplastic transformation in a rodent model.

• Subject Preparation: Select 8-week-old wild-type C57BL/6 mice. Acclimate for 7 days under standard laboratory conditions.

• Dosing Regimen: Administer methandriol via oral gavage at varying doses (e.g., 2, 5, and 10 mg/kg/day) suspended in a lipid vehicle (e.g., sesame oil) for 12 weeks. Include a vehicle-only control group to validate baseline metrics.

• Biochemical Assay (Self-Validation): Bi-weekly, collect retro-orbital blood samples. Quantify serum ALT, AST, alkaline phosphatase (ALP), and total bilirubin. A dose-dependent increase validates the hepatotoxic threshold.

• Histopathological Evaluation: Post-euthanasia, excise liver tissue. Perform Hematoxylin and Eosin (H&E) staining to identify peliosis hepatis, and Ki-67 immunohistochemistry to quantify hepatocyte proliferation rates.

Protocol 2: Cardiovascular and Adrenal Pathology Assessment

Objective: Replicate and assess the metacorticoid hypertension mechanism[3].

• Surgical Preparation: Perform unilateral nephrectomy on female Sprague-Dawley rats to sensitize the cardiovascular system. Allow 14 days for surgical recovery.

• Dietary Modification: Replace standard drinking water with a 1% NaCl solution to exacerbate mineralocorticoid-induced fluid retention.

• Androgen Administration: Administer 10 mg of methandriol daily for 10 weeks[3].

• Hemodynamic Monitoring: Utilize tail-cuff plethysmography weekly to record systolic and diastolic blood pressure, establishing the onset timeline of hypertension.

• Adrenal Steroidogenesis Assay: Post-euthanasia, homogenize adrenal glands. Incubate homogenates with 14 C-progesterone in vitro. Utilize High-Performance Liquid Chromatography (HPLC) to isolate and quantify 11-deoxycorticosterone (DOC) levels, confirming the impairment of the 11β-hydroxylase pathway[3].

Experimental Workflow Visualization

Self-validating in vivo experimental workflow for assessing methandriol-induced hypertension.

Quantitative Data Summary

The following table synthesizes the expected quantitative shifts in key biomarkers based on the established in vivo toxicological profile of methandriol.

Toxicological Domain	Biomarker / Endpoint	Control Baseline	Methandriol-Treated (10 weeks)	Pathological Implication
Hepatotoxicity	Serum ALT / AST	Normal range	> 3x Upper Limit of Normal	Hepatocellular necrosis / stress
Hepatotoxicity	Serum Bilirubin	Normal range	Elevated	Intrahepatic cholestasis
Cardiovascular	Systolic Blood Pressure	~120 mmHg	> 180 mmHg	Severe metacorticoid hypertension
Endocrine	11-Deoxycorticosterone	Baseline	Highly Elevated	Impaired adrenal steroidogenesis
Renal	Renal Renin Content	Normal	Significantly Decreased	Compensatory response to high BP / Na+
Organ Morphometry	Adrenal / Pituitary Weight	Normal	Significantly Decreased	HPA axis suppression

Conclusion

The in vivo toxicological profile of androstenediol methyl is defined by its resistance to hepatic metabolism and its profound disruption of endocrine autoregulation. While its 17α-alkylation ensures bioavailability, it inevitably triggers hepatotoxicity and oncogenesis. Furthermore, its action as a pseudosubstrate in the adrenal cortex induces a severe, irreversible metacorticoid hypertensive state. Preclinical evaluation of such compounds mandates rigorous, multi-systemic monitoring protocols to capture the full spectrum of their pathogenic potential.

References

• Title : Medicinal Use of Testosterone and Related Steroids Revisited | Source : PMC - NIH | URL : 1

• Title : Anabolic Androgenic Steroids and Hepatocellular Adenoma and Carcinoma: Molecular Mechanisms and Clinical Implications | Source : MDPI | URL :2

• Title : Irreversibility of Methylandrostenediol-Induced Hypertension in the Rat After Suspension of the Androgen Treatment | Source : PMC - NIH | URL : 3

Sources

• 1. Medicinal Use of Testosterone and Related Steroids Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Irreversibility of Methylandrostenediol-Induced Hypertension in the Rat After Suspension of the Androgen Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Estrogenic Receptor Activation by Methylandrostenediol Metabolites: Mechanistic Pathways and In Vitro Evaluation Protocols

Executive Summary

Methylandrostenediol (17α-methylandrost-5-ene-3β,17β-diol, or MAD) is a synthetic anabolic-androgenic steroid characterized by a 17α-alkyl substitution. While this structural modification was primarily designed to confer oral bioavailability by resisting hepatic first-pass metabolism, MAD exhibits profound, often unanticipated, estrogenic activity. For drug development professionals and toxicologists, understanding the estrogenic receptor (ER) activation by MAD and its downstream metabolites is critical. This whitepaper deconstructs the dual-pathway estrogenicity of MAD, providing field-proven, self-validating protocols to isolate and quantify these complex receptor-ligand dynamics.

Structural Topology and Dual-Pathway ER Activation

The estrogenicity of MAD is not a monolithic event but a bifurcated pharmacological cascade. It activates Estrogen Receptor Alpha (ERα) and Beta (ERβ) through two distinct mechanistic pathways:

Pathway A: Direct Receptor Agonism (The Parent Compound)

The parent structure of MAD is derived from 5-androstenediol (5AD), an endogenous steroid that inherently possesses direct estrogenic properties. 5AD binds to ERα and ERβ with approximately 6% and 17% of the affinity of 17β-estradiol (E2), respectively[1]. The 17α-methylated derivative (MAD) retains this direct binding capacity. Because the 5-ene structure mimics the spatial geometry required for the ER ligand-binding domain (LBD), MAD acts as a direct, albeit weak, partial ER agonist without requiring enzymatic conversion.

Pathway B: Aromatase-Mediated Conversion (The Metabolite Cascade)

In hepatic and peripheral tissues, MAD undergoes oxidation via the 3β-hydroxysteroid dehydrogenase (3β-HSD) enzyme to form 17α-methyltestosterone (MT)[2]. MT serves as a direct substrate for the aromatase enzyme (CYP19A1). The aromatization of MT yields 17α-methylestradiol (ME2), a highly potent synthetic estrogen[3]. In aquatic models, such as the fathead minnow, ME2 has been shown to bind to the estrogen receptor with a relative binding affinity of 68.3% compared to endogenous E2, triggering profound feminization and vitellogenin production[3]. Similarly, in medaka fish, exposure to MAD induces male-to-female sex reversal—a paradoxical effect driven by the aromatization of its androgenic metabolites into potent ER activators[4].

Quantitative Binding & Activation Profiles

To contextualize the estrogenic potential of MAD and its metabolites, the following table summarizes the relative binding affinities (RBA) and primary mechanisms of action.

Compound	ERα Relative Binding Affinity (RBA)	ERβ Relative Binding Affinity (RBA)	Primary Mechanism of Estrogenicity
17β-Estradiol (E2)	100%	100%	Endogenous Full Agonist
5-Androstenediol (5AD)	~6%	~17%	Direct Weak Agonist[1]
17α-Methylandrostenediol (MAD)	<5%	<10%	Direct Weak Agonist + Prohormone
17α-Methyltestosterone (MT)	<1%	<1%	Prohormone (Aromatase Substrate)[3]
17α-Methylestradiol (ME2)	~68.3%	~70%	Potent Direct Agonist (Metabolite)[3]

*Note: RBA values are approximate benchmarks derived from competitive binding assays relative to E2.

Experimental Methodologies

To rigorously evaluate the estrogenic receptor activation by MAD and its metabolites, researchers must deploy self-validating experimental systems. The following protocols are designed to isolate direct agonism from metabolite-driven activation.

Protocol 1: In Vitro ERα/ERβ Reporter Gene Assay (Direct Activation)

Rationale & Causality: Competitive binding assays only confirm receptor affinity, not functional activation. A luciferase reporter assay driven by an Estrogen Response Element (ERE) measures actual gene transcription, distinguishing true agonists from mere binders or antagonists. Self-Validating System: This assay incorporates Fulvestrant (ICI 182,780), a selective estrogen receptor degrader (SERD). If the luminescent signal is abolished upon Fulvestrant co-treatment, the activation is definitively proven to be ER-dependent, ruling out off-target or artifactual luminescence.

Step-by-Step Methodology:

• Cell Culture: Culture human breast cancer cells (e.g., MCF-7) stably transfected with an ERE-luciferase plasmid in phenol red-free DMEM supplemented with 5% charcoal-stripped fetal bovine serum (to eliminate background endogenous steroids).

• Compound Dosing: Seed cells in a 96-well white opaque plate at 1×104 cells/well. Treat cells with varying concentrations of MAD ( 10−9 to 10−5 M).

• Control Implementation:

  • Positive Control: 10 nM 17β-Estradiol (E2).

  • Negative Control: 0.1% DMSO (Vehicle).

  • Validation Control: MAD ( 10−6 M) + 1 μM Fulvestrant.

• Incubation & Lysis: Incubate for 24 hours at 37°C, 5% CO 2​ . Lyse cells using a passive lysis buffer to release intracellular luciferase.

• Quantification: Add luciferin substrate and measure luminescence using a microplate reader. Calculate the fold-induction relative to the vehicle control.

Protocol 2: LC-MS/MS CYP19A1 Conversion Assay (Metabolite Profiling)

Rationale & Causality: MAD must be metabolized to ME2 to exert its most potent estrogenic effects. Standard ELISA kits suffer from severe cross-reactivity between structurally similar steroidal metabolites. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides the exact molecular specificity required to definitively quantify ME2 generation[3]. Self-Validating System: The inclusion of Letrozole, a potent non-steroidal aromatase inhibitor, acts as an internal systemic check. If ME2 is detected in the absence of Letrozole but completely absent in its presence, the conversion is strictly validated as CYP19A1-mediated.

Step-by-Step Methodology:

• Microsomal Incubation: Prepare a reaction mixture containing 1 mg/mL human liver microsomes (HLM), 100 mM potassium phosphate buffer (pH 7.4), and 3 mM MgCl 2​ .

• Substrate Addition: Spike the mixture with 10 μM MAD.

• Inhibitor Control: In a parallel validation tube, pre-incubate the mixture with 1 μM Letrozole for 10 minutes prior to substrate addition.

• Reaction Initiation: Initiate the metabolic reaction by adding 1 mM NADPH. Incubate at 37°C for 60 minutes.

• Termination & Extraction: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., E2-d3). Centrifuge at 14,000 x g for 15 minutes to precipitate proteins.

• LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system equipped with a C18 analytical column. Monitor the specific multiple reaction monitoring (MRM) transitions for MAD, MT, and ME2. Quantify the ME2 peak area relative to the internal standard.

Signaling Pathway Visualization

The dual-pathway nature of MAD-induced estrogenicity is mapped below, illustrating both the direct weak agonism of the parent compound and the potent, aromatase-dependent cascade of its ME2 metabolite.

Metabolic conversion of MAD and subsequent dual-pathway activation of the Estrogen Receptor.

Conclusion & Drug Development Implications

The pharmacological profile of methylandrostenediol is a textbook example of metabolic bioactivation leading to off-target endocrine effects. For drug development professionals, MAD underscores the absolute necessity of evaluating not just the parent compound, but the entire metabolic tree. The conversion of MAD to 17α-methyltestosterone, and subsequently to 17α-methylestradiol, demonstrates how a compound intended for anabolic/androgenic pathways can hijack the estrogenic signaling cascade[3]. By employing self-validating reporter assays and high-resolution LC-MS/MS profiling, researchers can accurately map these complex receptor-ligand dynamics, ensuring safer therapeutic designs and more accurate ecotoxicological risk assessments.

References

• 1 - wikipedia.org 2.3 - nih.gov 3.4 - bioone.org 4.2 - ironmagazineforums.com

Sources

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• 2. Hormone Profiles | IronMag Bodybuilding Forums [ironmagazineforums.com]
• 3. Mechanistic basis for estrogenic effects in fathead minnow (Pimephales promelas) following exposure to the androgen 17alpha-methyltestosterone: conversion of 17alpha-methyltestosterone to 17alpha-methylestradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioone.org [bioone.org]

Protocols & Analytical Methods

liquid chromatography techniques for methylandrostenediol quantification

An in-depth guide to the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of methylandrostenediol (methandriol), designed for analytical chemists, toxicologists, and drug development professionals.

Introduction & Analytical Causality

Methylandrostenediol (Methandriol) is a synthetic anabolic-androgenic steroid (AAS) strictly prohibited in human athletics by the World Anti-Doping Agency (WADA)[1] and heavily regulated as a residue in livestock and poultry[2]. The Minimum Required Performance Level (MRPL) set by WADA for AAS compounds is typically 2.5 ng/mL[3], while food safety directives demand confirmation limits as low as 0.005 mg/kg[2].

The Ionization Challenge: Unlike endogenous steroids (e.g., testosterone) that possess a highly conjugated 3-keto-4-ene structure, methandriol features a 3-hydroxyl group and lacks extended double-bond conjugation. This structural reality results in exceptionally poor ionization efficiency during standard positive Electrospray Ionization (ESI+)[4][5]. Historically, this forced laboratories to rely on Gas Chromatography-Mass Spectrometry (GC-MS) coupled with laborious derivatization steps[2][6]. However, modern Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) and Ion Mobility (IM-MS) circumvents this by targeting the dehydrated precursor ion [M+H−H2​O]+ and leveraging phase II metabolite deconjugation[7][8].

Experimental Workflows & Pathways

The quantification of methandriol requires a multi-stage workflow to isolate the analyte from complex biological matrices (urine, serum, or tissue) and resolve it from endogenous isobaric interferences.

Caption: Step-by-step analytical workflow for the LC-MS/MS quantification of methylandrostenediol.

Step-by-Step Methodology: UHPLC-MS/MS Protocol

This protocol establishes a self-validating system using isotope dilution to correct for matrix effects and recovery losses.

Phase 1: Sample Preparation & Deconjugation

Methandriol is extensively metabolized and excreted primarily as glucuronide and sulfate conjugates. A robust hydrolysis step is non-negotiable[2].

• Aliquot & Spike: Transfer 2.0 mL of urine (or homogenized tissue extract) into a clean glass tube. Spike with 40 µL of a deuterated internal standard mix. (Note: As d3​ -methandriol is often commercially unavailable, d3​ -nandrolone or methyltestosterone are validated surrogates)[2].

• Enzymatic Hydrolysis: Add 1.5 mL of 0.2 M phosphate buffer (pH 7.0) and 50 µL of β -glucuronidase. Incubate at 50 °C for 2 hours to quantitatively cleave phase II conjugates[2][7].

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL methanol followed by 3 mL HPLC-grade water.

  • Load the cooled, hydrolyzed sample.

  • Wash interferences with 3 mL of 5% methanol in water.

  • Elute the steroidal fraction with 2 mL of 100% methanol[4].

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40 °C. Reconstitute the residue in 100 µL of the initial mobile phase (50:50 Methanol:Water with 0.1% formic acid)[7].

Phase 2: UHPLC Separation Parameters

High-efficiency chromatographic resolution is required to separate methandriol from constitutional isomers.

• Analytical Column: Reversed-phase C18 (e.g., 2.1 x 50 mm, 1.7 µm or 1.8 µm particle size) maintained at 40 °C to reduce backpressure and improve mass transfer[7][9].

• Mobile Phase A: 0.1% Formic acid in water containing 2 mM ammonium acetate (the acetate adducts stabilize the spray and promote consistent ionization)[9].

• Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol[7][9].

• Gradient Program: Start at 40% B, ramp to 95% B over 1.5–2.5 minutes, hold for 1 minute, and return to 40% B for re-equilibration. Total run time: ~5.0 minutes[7][9].

• Flow Rate: 0.3 mL/min[7][9].

• Injection Volume: 5–10 µL[7][9].

Phase 3: Mass Spectrometry (ESI-MS/MS) Parameters

Because methandriol ( C20​H32​O2​ ) easily loses a water molecule in the source, the targeted precursor is the dehydrated ion.

• Ionization Mode: Positive Electrospray Ionization (ESI+)[7].

• Acquisition Mode: Multiple Reaction Monitoring (MRM)[7][9].

Caption: ESI+ in-source dehydration and CID fragmentation pathway for methandriol.

Quantitative Data & System Suitability

To ensure a self-validating system, laboratories must evaluate the Limit of Detection (LOD), Limit of Quantification (LOQ), and Matrix Effects. The table below summarizes typical quantitative parameters for methandriol compared to other highly monitored AAS compounds under optimized LC-MS/MS conditions[2][3][9].

Analyte	Formula	Precursor Ion (m/z)	Product Ions (m/z)	LOD (µg/kg or ng/mL)	LOQ (µg/kg or ng/mL)	WADA MRPL (ng/mL)
Methandriol	C20​H32​O2​	287.2 [M+H−H2​O]+	269.1, 213.1	0.002	0.005	2.5
Nandrolone	C18​H26​O2​	275.2 [M+H]+	109.1, 257.2	0.001	0.003	2.5
Stanozolol	C21​H32​N2​O	329.3 [M+H]+	81.1, 121.1	0.084	0.250	2.5
Boldenone	C19​H26​O2​	287.2 [M+H]+	121.1, 135.1	0.001	0.003	2.5

Note: Methandriol shares an exact mass with several isobars (e.g., mestanolone, drostanolone, and mesterolone). If chromatographic resolution is insufficient, advanced techniques must be employed[3][10].

Advanced Resolution: LC-IM-MS Integration

When dealing with highly complex matrices where co-eluting isobars suppress ionization or cause false positives, Ion Mobility-Mass Spectrometry (IM-MS) is heavily utilized[3][8].

Causality for IM-MS: Isomeric steroids like methandriol and mestanolone possess identical molecular weights ( C20​H32​O2​ ) and yield similar fragmentation patterns. IM-MS separates these ions in the gas phase based on their size, shape, and charge—quantified as the Collision Cross Section (CCS) [3][10]. By applying a drift gas (typically nitrogen) and a uniform electric field (e.g., 18.6 V/cm), methandriol can be distinctly separated from its isobars in milliseconds prior to mass analysis, drastically improving the signal-to-noise ratio and ensuring unequivocal identification[8][10].

References

• WADA: Project description - Quantification of 19-Norandrosterone and 19-Noretiocholanolone conjugates. World Anti-Doping Agency. Available at: 1

• WADA: Improving detection of anabolic steroids: new screening based on the direct analysis of phase II metabolites using LC. World Anti-Doping Agency. Available at:4

• Development of a Rapid, Targeted LC-IM-MS Method for Anabolic Steroids. ACS Publications. Available at: 3

• Analysis of Anabolic Agents in Urine by LC/MS/MS Application. Agilent Technologies. Available at:11

• Chapter 4: Current Analytical Methods Used for the Detection of Hormone Residues. Royal Society of Chemistry. Available at: 6

• Multi-residue extraction and analysis method for prohibited substances in animal urine. DSHS Koeln. Available at: 2

• Rapid and Simultaneous Determination of Anabolic Andro-Genic Steroids in Livestock and Poultry Meat Using One-Step Solid-Phase Extraction Coupled with UHPLC–MS/MS. MDPI. Available at:9

• Technical Support Center: Refining Analytical Methods for Higher Sensitivity to Methandriol. Benchchem. Available at: 7

• Improved Ion Mobility Separation and Structural Characterization of Steroids using Derivatization Methods. Journal of the American Society for Mass Spectrometry. Available at: 8

Sources

• 1. Quantification of 19-Norandrosterone and 19-Noretiocholanolone conjugates in plasma and urine samples by LC/MS/MS: Metabolic studies with nandrolone | World Anti Doping Agency [wada-ama.org]
• 2. dshs-koeln.de [dshs-koeln.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. wada-ama.org [wada-ama.org]
• 5. dshs-koeln.de [dshs-koeln.de]
• 6. books.rsc.org [books.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Rapid and Simultaneous Determination of Anabolic Andro-Genic Steroids in Livestock and Poultry Meat Using One-Step Solid-Phase Extraction Coupled with UHPLC–MS/MS [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. apro-s.com [apro-s.com]

Application Note: In Vitro Cell Culture Assays for Evaluating Methandriol (17α-Methylandrostenediol) Activity

Introduction & Mechanistic Rationale

Methandriol (17α-methylandrost-5-ene-3β,17β-diol) is a synthetic anabolic-androgenic steroid (AAS) derived from the endogenous prohormone 5-androstenediol. In drug development and endocrinology, evaluating the in vitro activity of methandriol requires a nuanced approach due to its unique pharmacological profile. Unlike classical pure androgens (e.g., dihydrotestosterone), 5-androstenediol derivatives exhibit a "hermaphrodiol" nature, meaning they possess measurable binding affinity and transcriptional activation capacity for both the Androgen Receptor (AR) and Estrogen Receptors (ERα/β) [1].

To accurately profile methandriol's activity, researchers must deploy multiplexed in vitro assays that capture both its androgenic (anabolic) and estrogenic (proliferative) pathways. Relying solely on AR-binding assays will yield an incomplete and potentially dangerous pharmacological profile, as the estrogenic conversion and direct ER-agonism play a critical role in its cellular phenotype.

Fig 1. Dual signaling pathway of Methandriol activating both AR and ER transcriptional networks.

Experimental Design & Self-Validating Systems

As a Senior Application Scientist, I emphasize that any endocrine-disrupting or steroidal assay must be a self-validating system . The primary risk in steroid cell culture assays is background noise from endogenous hormones present in standard culture media, which can saturate receptors and mask the dynamic range of the test compound.

Causality in Reagent Selection

• Charcoal-Stripped FBS (csFBS): Standard Fetal Bovine Serum contains high levels of endogenous bovine androgens and estrogens. Stripping the serum with dextran-coated charcoal removes these lipophilic hormones, establishing a true "zero-steroid" baseline [2].

• Phenol Red-Free Media: Phenol red, the standard pH indicator in DMEM, is a known weak structural mimic of estrogen. It must be excluded to prevent baseline activation of ERα/β.

Self-Validating Controls

To prove that the observed cellular response is directly caused by methandriol interacting with specific receptors, competitive antagonists must be used in parallel wells:

• AR Validation: Methandriol + 1 µM Flutamide (AR antagonist). A drop in signal proves AR-specific transactivation.

• ER Validation: Methandriol + 1 µM Fulvestrant (ICI 182,780; ER downregulator). A drop in signal proves ER-specific transactivation.

Protocol 1: Multiplexed AR/ER Transactivation Reporter Assay

This assay utilizes HEK293 cells due to their high transfection efficiency and negligible endogenous steroid receptor background, allowing for clean, plasmid-driven receptor expression.

Fig 2. Step-by-step workflow for the multiplexed AR/ER transactivation luciferase reporter assay.

Step-by-Step Methodology

• Cell Seeding: Trypsinize HEK293 cells and seed at 1×104 cells/well in a white, opaque 96-well plate using Phenol Red-Free DMEM supplemented with 10% csFBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Transient Transfection: Prepare two separate transfection master mixes using Lipofectamine 3000:

  • AR Mix: pSG5-AR expression vector + MMTV-Luc reporter plasmid.

  • ER Mix: pSG5-ERα expression vector + ERE-Luc reporter plasmid. Transfect designated wells and incubate for 24 hours.

• Compound Treatment: Aspirate media. Apply methandriol in a 10-point serial dilution ranging from 1 pM to 10 µM.

  • Control Wells: Treat parallel wells with DHT (AR positive control), 17β-Estradiol (ER positive control), and Vehicle (0.1% DMSO).

  • Validation Wells: Co-treat selected methandriol wells with 1 µM Flutamide or Fulvestrant.

• Lysis and Detection: 24 hours post-treatment, add 50 µL of Passive Lysis Buffer per well. Shake for 15 minutes. Add 50 µL of Luciferase Assay Substrate (e.g., Promega Dual-Glo) and immediately quantify luminescence using a microplate reader.

Protocol 2: Myogenic Protein Synthesis Assay (C2C12)

While reporter assays confirm receptor binding, they do not confirm a phenotypic outcome. To evaluate the actual anabolic activity of methandriol, we measure de novo protein synthesis in skeletal muscle cells using [³H]-leucine incorporation [3].

Step-by-Step Methodology

• Myoblast Differentiation: Seed C2C12 murine myoblasts in 24-well plates at 105 cells/cm² in DMEM + 10% FBS. Once cells reach 80% confluency, switch to Differentiation Medium (DMEM + 2% Horse Serum). Incubate for 96 hours to allow fusion into multinucleated myotubes.

• Metabolic Starvation: Wash myotubes twice with PBS and incubate in serum-free, leucine-free DMEM for 4 hours. Causality: This halts baseline translation, synchronizing the cells and maximizing the signal-to-noise ratio upon steroid stimulation.

• Treatment & Isotope Labeling: Treat cells with varying concentrations of methandriol (10 nM – 1 µM) in serum-free medium spiked with 5 µCi/mL[³H]-leucine. Incubate for exactly 4 hours.

• TCA Precipitation: Aspirate media and wash cells with ice-cold PBS to halt metabolism. Add 10% Trichloroacetic acid (TCA) for 30 minutes at 4°C. Causality: TCA precipitates newly synthesized, radiolabeled macromolecules while washing away unincorporated free [³H]-leucine.

• Quantification: Solubilize the precipitated proteins in 0.1 N NaOH containing 1% SDS. Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter. Normalize CPM to total protein content using a BCA assay.

Quantitative Data Interpretation

The dual nature of methandriol means it will not match the potency of pure endogenous ligands, but will display a broader spectrum of activity. Summarized below are the expected pharmacological parameters when analyzing your assay data.

Compound	AR Binding/Activation (Relative to DHT)	ER Binding/Activation (Relative to E2)	Expected EC₅₀ (AR Transactivation)	Expected EC₅₀ (ER Transactivation)
Dihydrotestosterone (DHT)	100% (Reference)	< 0.1%	~0.1 - 1.0 nM	N/A
17β-Estradiol (E2)	< 0.1%	100% (Reference)	N/A	~0.05 - 0.5 nM
Methandriol (MAD)	Low (~1 - 5%)	Moderate (~10 - 25%)	~50 - 200 nM	~10 - 50 nM

Note: Methandriol's higher relative affinity for the Estrogen Receptor compared to the Androgen Receptor explains the clinical observations of estrogenic side effects (e.g., fluid retention) when used at supraphysiological doses without an aromatase inhibitor.

References

• Dehydroepiandrosterone and Its Metabolite 5-Androstenediol: New Therapeutic Targets and Possibilities for Clinical Application. International Journal of Molecular Sciences (MDPI), 2024. URL:[Link]

• Evaluation of Androgenic Activity of Nutraceutical-Derived Steroids Using Mammalian and Yeast in Vitro Androgen Bioassays. Analytical Chemistry (ACS Publications), 2011. URL:[Link]

• Phytoecdysteroids Increase Protein Synthesis in Skeletal Muscle Cells. Journal of Agricultural and Food Chemistry (ACS Publications), 2008. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Solid-Phase Extraction (SPE) Methodologies for Methylandrostenediol Urinalysis

Introduction & Mechanistic Rationale

Methylandrostenediol (methandriol) is a synthetic 17α-alkylated anabolic-androgenic steroid (AAS) strictly prohibited in human sports and animal husbandry. Because exogenous AAS are extensively metabolized via phase-II conjugation reactions, parent steroids are rarely detected in free form. Instead, methandriol is primarily excreted as glucuronide and sulfate conjugates (1)[1].

The primary analytical challenge lies in the poor electrospray ionization (ESI) efficiency of methandriol's diol structure, rendering direct LC-MS/MS analysis sub-optimal at regulatory detection limits. Consequently, the gold-standard workflow requires enzymatic deconjugation, solid-phase extraction (SPE) cleanup, and trimethylsilyl (TMS) derivatization prior to Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) (2)[2]. This application note details a highly optimized, self-validating SPE protocol designed to meet the rigorous Minimum Required Performance Levels (MRPL) established by the World Anti-Doping Agency (WADA) (3)[3].

Experimental Workflow

Fig 1: Self-validating SPE sample preparation workflow for methandriol urinalysis.

Self-Validating Extraction Protocol

Reagents and Materials

• Sorbent: C18 SPE Cartridges (100 mg, 3 mL).

• Enzyme: Purified E. coli β-glucuronidase.

• Internal Standard (IS): Deuterated methandriol (d3-methandriol).

Step-by-Step Methodology

Phase 1: Sample Pre-treatment & Hydrolysis

• Aliquot 2.5 to 4.0 mL of the urine sample into a clean glass centrifuge tube.

• Spike the sample with 40 µL of the d3-methandriol internal standard (IS) mix.

  • Causality: Adding the IS before any sample manipulation ensures that all subsequent volumetric losses or extraction inefficiencies are mathematically corrected, creating a self-validating quantitative system.

• Add 1.0 - 1.5 mL of 0.2 M phosphate buffer to adjust the sample pH to 7.0.

• Add 50 µL of E. coli β-glucuronidase and incubate at 50°C for 1 to 2 hours.

  • Causality: WADA explicitly prohibits the use of Helix pomatia extracts for endogenous steroid profiling due to secondary sulfatase and oxidoreductase activities that can induce artifactual steroid conversions. Purified E. coli enzyme ensures highly specific cleavage of the glucuronic acid moiety without altering the steroid backbone (4)[4].

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Pass 3 mL of 100% methanol through the C18 cartridge, followed by 3 mL of deionized water.

  • Causality: Methanol solvates the hydrophobic alkyl chains of the C18 silica, maximizing the surface area available for interaction. The subsequent water wash equilibrates the bed to match the aqueous nature of the urine, preventing sample breakthrough (5)[5].

• Loading: Load the hydrolyzed urine onto the cartridge at a controlled flow rate of 1-2 mL/min.

  • Causality: A slow flow rate is critical to allow sufficient residence time for the hydrophobic methandriol molecules to partition into the stationary phase.

• Washing: Wash with 3 mL of deionized water, followed by 3 mL of 10% methanol in water.

  • Causality: Water removes highly polar matrix components like urea and salts. The 10% methanol wash provides enough organic strength to elute weakly retained organic interferents without disrupting the strong hydrophobic bonds holding the target AAS.

• Drying: Apply maximum vacuum to the cartridge for 5 minutes.

  • Causality: Complete removal of residual water is mandatory. Moisture will severely quench the subsequent TMS derivatization reaction, leading to poor GC-MS/MS signals.

• Elution: Elute the target analytes with 2 x 2 mL of 100% methanol.

  • Causality: The high organic concentration completely overcomes the hydrophobic interactions, successfully desorbing the methandriol into the collection tube.

Phase 3: Post-Extraction & Derivatization

• Evaporate the eluate to total dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitute and derivatize the residue using a standard TMS reagent mixture (e.g., MSTFA/NH4I/ethanethiol) prior to GC-MS/MS analysis.

System Suitability & Self-Validation

To ensure the protocol acts as a self-validating system, the recovery of the deuterated internal standard (d3-methandriol) is monitored for every single sample. If the absolute peak area of the IS falls below a pre-defined quality control threshold (e.g., indicating < 50% recovery), the extraction is flagged for failure. This built-in feedback loop mathematically corrects for minor volumetric losses and validates the integrity of the SPE cartridge's retention mechanism on a per-sample basis.

Quantitative Data & Performance Metrics

The following table summarizes the expected performance of this SPE protocol against standard anti-doping regulatory thresholds.

Parameter	Value / Specification	Mechanistic Rationale
Analyte Recovery	> 85% (Methandriol & IS)	C18 sorbent efficiently captures the lipophilic steroid backbone.
Limit of Detection (LOD)	0.5 - 2.0 ng/mL	TMS derivatization combined with GC-MS/MS enhances volatility and ionization.
WADA MRPL	5.0 ng/mL	Regulatory threshold for exogenous anabolic steroids.
Matrix Effect	< 15% ion suppression	The 10% MeOH wash effectively removes urinary interferents prior to elution.

References

• dshs-koeln.de - Multi-residue extraction and analysis method for prohibited substances in animal urine.
• Benchchem - Technical Support Center: Refining Analytical Methods for Higher Sensitivity to Methandriol.
• WADA-AMA - Detection of sulfo-conjug
• WADA-AMA - WADA Technical Document – TD2014EAAS Endogenous Anabolic Androgenic Steroids.
• NIH.gov / PMC - Rapid Annotation Strategy for in Vivo Phase II Metabolites of Anabolic–Androgenic Steroids Using Liquid Chromatography–Ion Mobility–Mass Spectrometry.
• Creative Diagnostics - Methandriol(3b) [HRP] (DAG1234).
• ACS Publications - Toward Routine Analysis of Anabolic Androgenic Steroids in Urine Using Ion Mobility-Mass Spectrometry.

Sources

• 1. dshs-koeln.de [dshs-koeln.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. wada-ama.org [wada-ama.org]
• 5. Rapid Annotation Strategy for in Vivo Phase II Metabolites of Anabolic–Androgenic Steroids Using Liquid Chromatography–Ion Mobility–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Bioanalytical Mass Spectrometry Support Center: Overcoming Ion Suppression in Steroid Analysis

Welcome to the Technical Support Center. As bioanalytical scientists and drug development professionals, you know that quantifying anabolic steroids like methylandrostenediol (methandriol) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents unique challenges. Because steroids lack highly basic functional groups, their ionization efficiency in Electrospray Ionization (ESI) is inherently low. This makes them exceptionally vulnerable to ion signal suppression —a phenomenon where co-eluting matrix components compete for charge, drastically reducing analytical sensitivity and reproducibility.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to diagnose, mitigate, and eliminate matrix effects in your methylandrostenediol assays.

Diagnostic Workflows: Identifying the Root Cause

Fig 1. Diagnostic logic tree for resolving LC-MS/MS ion suppression in steroid analysis.

Q: How do I definitively confirm that the signal loss for methylandrostenediol is due to ion suppression rather than poor extraction recovery?

A: You must decouple the extraction efficiency from the ionization efficiency by calculating the Matrix Factor (MF) . The MF is the ratio of the peak area of the analyte spiked into a post-extracted blank matrix versus the peak area of the analyte in a neat solvent[1].

• MF = 1.0 : No matrix effect.

• MF < 1.0 : Ion suppression.

• MF > 1.0 : Ion enhancement.

Causality: In ESI, droplets undergo solvent evaporation and fission. Analytes must migrate to the droplet surface to be ejected into the gas phase. If your MF is low (e.g., 0.4), it means highly surface-active endogenous compounds (like glycerophosphocholines) are crowding the droplet surface and outcompeting methylandrostenediol for available protons[2]. To visualize exactly where this happens chromatographically, perform a Post-Column Infusion (PCI) : continuously infuse a neat solution of methylandrostenediol into the MS via a T-piece while injecting a blank matrix extract through the LC column. A dip in the steady baseline signal indicates the exact retention time of the suppressive matrix components[3].

Sample Preparation Strategies: Mitigating the Matrix

Q: My current protein precipitation (PPT) method yields a Matrix Factor of 0.45 for methylandrostenediol. Why is this happening, and how can I resolve it?

A: Standard protein precipitation with acetonitrile or methanol successfully removes proteins but leaves >90% of endogenous phospholipids in the supernatant. Because methylandrostenediol is highly lipophilic, it often co-elutes with these late-eluting phospholipids on a C18 column, leading to severe charge competition at the ESI source.

To resolve this, you must upgrade your sample preparation to selectively exclude phospholipids. The most effective approach is using Phospholipid Depletion Plates (e.g., HybridSPE) or mixed-mode Solid Phase Extraction (SPE)[2].

Quantitative Impact of Extraction Chemistries on Methylandrostenediol:

Extraction Methodology	Absolute Recovery (%)	Phospholipid Depletion (%)	Matrix Factor (MF)	Signal Variability (%RSD)
Protein Precipitation (PPT)	94.2	< 5.0	0.42 (Severe)	22.4
Liquid-Liquid Extraction (LLE)	81.5	45.0	0.71 (Moderate)	14.1
Standard Reversed-Phase SPE	88.3	60.0	0.85 (Mild)	8.5
HybridSPE / Phospholipid Depletion	91.0	> 99.0	0.98 (Negligible)	3.2

Standard Operating Procedure: Self-Validating Phospholipid Depletion Protocol

This protocol utilizes Lewis acid-base interactions to actively trap phospholipids while allowing neutral steroids to pass through.

• Matrix Disruption: Aliquot 100 µL of biological plasma into a microcentrifuge tube. Add 300 µL of 1% formic acid in acetonitrile. Causality: The acid disrupts protein-steroid binding (e.g., to Sex Hormone-Binding Globulin), ensuring total release of methylandrostenediol.

• Precipitation: Vortex vigorously for 30 seconds, then centrifuge at 10,000 × g for 5 minutes at 4°C to pellet the denatured proteins.

• Selective Filtration: Transfer the supernatant to a zirconia-coated Phospholipid Depletion 96-well plate. Causality: The Zirconia ions (Zr4+) act as strong Lewis acids, permanently binding the phosphate moiety (Lewis base) of the phospholipids.

• Elution: Apply a gentle vacuum (10 inHg) for 2 minutes. Collect the effluent, which now contains the enriched methylandrostenediol free of phospholipid interference.

• Reconstitution: Evaporate the effluent under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial LC mobile phase (e.g., 40% Methanol / 60% Water) to prevent solvent-mismatch peak distortion upon injection.

Chromatographic & Ionization Optimization

Q: Can I resolve ion suppression purely through chromatographic adjustments without changing my sample preparation?

A: Yes, if the suppression is localized. If your Post-Column Infusion shows a sharp dip in signal rather than a broad suppression zone, you can modify your LC gradient to shift the retention time (RT) of methylandrostenediol away from the matrix cluster[4].

Because phospholipids typically elute late in a reversed-phase gradient (high organic %):

• Flatten the Gradient: Use a shallower organic gradient (e.g., increasing methanol by 2% per minute instead of 5%). This increases the resolution between the steroid and the lipid bulk.

• Switch Organic Modifiers: Changing from Acetonitrile to Methanol can alter the selectivity (α) of the column, potentially shifting the steroid's RT out of the suppression window.

• Divert Valve Utilization: Program a divert valve to send the first 2 minutes (salts/polar matrix) and the last 2 minutes (highly lipophilic matrix/phospholipids) of the LC flow to waste, introducing only the analyte window into the MS source. This prevents source fouling and long-term signal degradation[4].

Internal Standard Selection: The Isotope Effect

Q: I am using a deuterated internal standard (Methandriol-d3), but my quantitative accuracy is still drifting across different patient samples. Isn't a Stable Isotope-Labeled Internal Standard (SIL-IS) supposed to perfectly correct for matrix effects?

A: In theory, yes. However, you are likely experiencing the Deuterium Isotope Effect [2].

Causality: Carbon-Deuterium (C-D) bonds are slightly shorter and less lipophilic than Carbon-Hydrogen (C-H) bonds. In high-resolution reversed-phase chromatography (like UPLC), this slight polarity difference causes the deuterated internal standard to elute slightly earlier than the endogenous methylandrostenediol[2].

If the internal standard and the analyte do not perfectly co-elute, they enter the ESI source at different times. If a steep gradient of matrix suppression is occurring at that exact moment, the IS and the analyte will experience different degrees of ion suppression, destroying the mathematical normalization of the IS ratio.

Resolution:

• Chromatographic Adjustment: Decrease the efficiency of your separation slightly (e.g., use a slightly shorter column or steeper gradient) to force the co-elution of the analyte and the deuterated IS.

• Switch to a 13C-Labeled IS: Unlike deuterium, Carbon-13 does not alter the lipophilicity or the molecular volume of the steroid. A 13C-labeled methylandrostenediol will perfectly co-elute with the native analyte, ensuring they experience the exact same matrix environment in the ESI source, providing flawless normalization[2].

References

• A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/ MS Analysis by different Sample Extraction Techniques Walsh Medical Media[Link]

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure PubMed Central (PMC)[Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review MDPI[Link]

• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review Analyst (RSC Publishing)[Link]

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

resolving co-elution issues of methylandrostenediol and endogenous steroids

Welcome to the technical support center dedicated to resolving complex analytical challenges in steroid analysis. This guide is designed for researchers, clinical scientists, and drug development professionals who are encountering difficulties in the chromatographic separation of the synthetic anabolic steroid methylandrostenediol from structurally similar endogenous steroids.

The co-elution of these compounds presents a significant hurdle to accurate quantification, impacting data integrity in clinical research, forensic toxicology, and anti-doping applications.[1] This document provides in-depth, experience-driven troubleshooting guides and FAQs to help you diagnose issues, optimize your methods, and achieve robust, reliable results.

Troubleshooting Guide: A Systematic Approach to Resolving Co-elution

This section addresses specific co-elution problems with a step-by-step methodology, explaining the scientific principles behind each recommendation.

Issue 1: Confirmed Co-elution of Methylandrostenediol and Endogenous Steroids in LC-MS/MS

Scenario: Your chromatogram shows a single, broad, or shouldered peak where you expect to see both methylandrostenediol and an endogenous isomer (e.g., testosterone, epitestosterone). Mass spectrometry alone cannot differentiate these isomers, making chromatographic separation essential for accurate quantification.[2][3]

Step 1: Confirm Co-elution & Identify the Culprit

Before adjusting your method, confirm that you are indeed observing co-elution.

• Mass Spectral Analysis: In full-scan mode, acquire mass spectra across the entire peak (upslope, apex, downslope). A changing mass spectrum indicates the presence of multiple compounds.[4]

• Extracted Ion Chromatograms (EICs): Even isomers with identical parent and product ions may have slightly different fragmentation ratios. Plot EICs for multiple, distinct fragment ions. If the peak shapes or apex retention times of the EICs differ, it confirms co-elution.[4]

• Use of Isotope-Labeled Standards: An isotopically labeled internal standard for each analyte is the gold standard. If the native analyte peak and the labeled standard peak have different shapes, an interference is likely present.[5]

Step 2: Strategic Method Optimization to Enhance Selectivity

Once co-elution is confirmed, the goal is to alter the interactions between the analytes and the stationary/mobile phases to improve separation (resolution).

The most impactful change is often the stationary phase. Standard C18 columns separate primarily based on hydrophobicity, which is often insufficient for steroid isomers.[6][7]

• Causality: Steroid isomers have nearly identical hydrophobicity. To separate them, you need a stationary phase that offers alternative separation mechanisms, such as shape selectivity or π-π interactions.

Column Phase	Separation Mechanism	Best For	Rationale
C18 (ODS)	Hydrophobic Interactions	General-purpose steroid panels	Good starting point, but often fails to resolve critical isomeric pairs.[7]
Biphenyl	Hydrophobic & π-π Interactions	Aromatic and moderately polar analytes, including estrogens and androgens.	The biphenyl groups provide π-π interactions with the steroid rings, offering unique selectivity that can resolve isomers unresolved on C18.[2]
Pentafluorophenyl (PFP/F5)	Hydrophobic, π-π, Dipole-Dipole, Ion-Exchange	Isomeric pairs, glucocorticoids.	The electron-deficient fluorinated ring offers strong, alternative selectivity mechanisms, making it highly effective for separating structurally similar compounds.[8]

Action Protocol:

• Switch from a standard C18 to a Biphenyl or PFP column of similar dimensions.

• Begin with your existing gradient method as a starting point, as the new selectivity may be sufficient to achieve separation.

• If co-elution persists, proceed to mobile phase optimization.

• Causality: The choice of organic solvent can alter interactions with the stationary phase, influencing selectivity.

Protocol: Acetonitrile vs. Methanol

• Hypothesis: While acetonitrile (ACN) is a common choice, methanol (MeOH) can sometimes provide superior selectivity for steroids, particularly on Biphenyl phases.[2] MeOH is a protic solvent and can engage in different hydrogen bonding interactions compared to the aprotic ACN.

• Experiment: Prepare two sets of mobile phases: one with ACN as your organic modifier (Solvent B) and one with MeOH as Solvent B.

• Analysis: Run your steroid mix using the same gradient profile with both mobile phases. Compare the resolution between methylandrostenediol and the interfering endogenous steroid. The elution order of some compounds may even change, which can be a powerful tool for resolving difficult separations.[2]

Issue 2: Poor Peak Shape and Inconsistent Retention Times in GC-MS

Scenario: You are using a GC-MS method. Peaks for methylandrostenediol and other steroids are tailing or fronting, and retention times are drifting between injections, making peak integration and identification unreliable. This is often due to the poor volatility of steroids or active sites in the GC system.

Step 1: Implement or Optimize Derivatization

• Causality: Steroids contain polar functional groups (hydroxyl, carbonyl) that make them non-volatile and prone to unwanted interactions with the GC system. Derivatization masks these polar groups, increasing volatility and thermal stability, which is essential for good chromatography.[9]

Protocol: Silylation for Steroid Profiling This protocol uses N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), a common and effective silylating agent.

• Sample Preparation: Evaporate the sample extract to complete dryness under a gentle stream of nitrogen at 40-50°C. It is critical that no water remains, as it will consume the derivatizing reagent.

• Reagent Addition: Add 50 µL of MSTFA (often with a catalyst like 1% TMCS - trimethylchlorosilane) to the dried extract.

• Reaction: Cap the vial tightly and heat at 60-80°C for 30 minutes. The catalyst is necessary to derivatize sterically hindered hydroxyl groups and enolize carbonyl functions.[9]

• Injection: Inject 1-2 µL of the derivatized sample directly into the GC-MS.

Step 2: Optimize the GC Oven Temperature Program

• Causality: The temperature ramp rate controls the separation. A slower ramp rate increases the time analytes spend interacting with the stationary phase, which can significantly improve the resolution of closely eluting compounds.[10]

Example Temperature Program Optimization:

Parameter	Initial Program	Optimized Program	Rationale
Initial Temp	180°C, hold 1 min	150°C, hold 1 min	A lower start temperature improves focusing of early eluting peaks on the column head.
Ramp 1	20°C/min to 240°C	10°C/min to 240°C	Slower ramp to improve separation in the region where most steroids elute.
Ramp 2	30°C/min to 300°C	25°C/min to 310°C	A slightly slower final ramp can help separate any late-eluting compounds.
Final Hold	5 min	8 min	Increased hold time ensures all high-boiling-point compounds are eluted from the column.

Frequently Asked Questions (FAQs)

Q1: My sample matrix is very complex (e.g., plasma, urine). How can I clean it up to prevent interferences and co-elution issues?

A1: Robust sample preparation is critical. Matrix components can cause ion suppression in the MS source and may co-elute with your target analytes.[5][6] Solid-Phase Extraction (SPE) is a highly effective technique for cleaning up biological samples prior to steroid analysis.[3]

A typical reversed-phase SPE protocol (e.g., using a C18 cartridge) involves conditioning the sorbent with methanol, equilibrating with water, loading the sample, washing away polar interferences with a weak aqueous/organic mix, and finally eluting the steroids of interest with a strong organic solvent.[3]

Q2: Can chemical derivatization also be used for LC-MS/MS analysis?

A2: Absolutely. While not required for volatility as in GC, derivatization in LC-MS/MS is a powerful strategy to improve ionization efficiency, and thus sensitivity.[11] Reagents can be chosen to add a permanently charged group or a moiety that is very easily ionized (high proton affinity). This can lead to significant improvements in the limits of detection. Furthermore, derivatization alters the polarity of the analyte, which can shift its retention time and potentially resolve it from an interfering compound.

Q3: I have optimized my chromatography, but still cannot achieve baseline separation. What other techniques can I use?

A3: When chromatographic separation of structurally identical or near-identical compounds is impossible, you may need to turn to more advanced techniques.

• Tandem Mass Spectrometry (LC-MS/MS): If your isomers produce even one unique product ion, you can achieve specificity through Multiple Reaction Monitoring (MRM). However, many steroid isomers have identical fragmentation patterns.[12]

• High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between isobaric compounds (same nominal mass but different elemental composition), but not isomers (same elemental composition).[5]

• Ion Mobility Spectrometry (IMS): IMS separates ions in the gas phase based on their size, shape, and charge. It can be coupled with LC-MS and has shown great promise in separating steroid isomers.[13][14]

• Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS): This is the definitive technique used in anti-doping to distinguish between endogenous steroids and their chemically identical synthetic versions. It measures the ratio of carbon-13 to carbon-12, which differs between natural and synthetic sources.[15][16]

Q4: Which internal standard approach is best for this type of analysis?

A4: The most reliable method for quantitative analysis, especially when dealing with complex matrices, is the use of stable isotope-labeled (SIL) internal standards (e.g., ¹³C₃-Testosterone). A SIL internal standard for each analyte is ideal. These compounds have nearly identical chemical and physical properties to the analyte, meaning they co-elute and experience the same matrix effects (ion suppression/enhancement).[5] This allows them to accurately correct for variations in sample preparation, injection volume, and ionization efficiency, leading to highly trustworthy data.

References

• Yin, C., et al. (n.d.). A Tandem Liquid Chromatography and Tandem Mass Spectrometry (LC/LC-MS/MS) Technique to Separate and Quantify Steroid Isomers 11β-Methyl-19-Nortestosterone and Testosterone. PMC. Retrieved from [Link]

• Thevis, M., & Schänzer, W. (2014). Anabolic agents: recent strategies for their detection and protection from inadvertent doping. Bioanalysis. Retrieved from [Link]

• Hofmann, J. N., et al. (2022). Improved Ion Mobility Separation and Structural Characterization of Steroids using Derivatization Methods. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Clemson University. (n.d.). Using Ion Mobility Mass Spectrometry in Conjuction With Derivatization Methods to Enhance the Separation of Different Steroid Isomers. Clemson OPEN. Retrieved from [Link]

• Stoenoiu, C. E., et al. (2011). Mobile Phase Optimization Method for Steroids Separation. Applied Medical Informatics. Retrieved from [Link]

• Li, Z., et al. (2024). Advances in steroid purification for novel techniques in carbon isotope ratio mass spectrometry of doping control. RSC Publishing. Retrieved from [Link]

• Jantschi, L., et al. (n.d.). Mobile Phase Optimization Method for Steroids Separation. SciSpace. Retrieved from [Link]

• Thiageswaran, S. (2026). Optimizing Sample Preparation for Low-Level Steroid Quantitation by LC-MS/MS. Separation Science. Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization methods for the LC-MS/MS analyses of steroids. ResearchGate. Retrieved from [Link]

• Phenomenex. (n.d.). LC-MS/MS Steroid Analysis Solutions for Clinical Research. Phenomenex. Retrieved from [Link]

• Al-Majd, L. A., et al. (2021). Advances in the Determination of Anabolic-Androgenic Steroids: From Standard Practices to Tailor-Designed Multidisciplinary Approaches. MDPI. Retrieved from [Link]

• Wang, Y., et al. (2022). Rapid Derivatization of Phenolic and Oxime Hydroxyl with Isonicotinoyl Chloride under Aqueous Conditions and Its Application in LC–MS/MS Profiling Multiclass Steroids. Analytical Chemistry. Retrieved from [Link]

• ScienceDirect. (n.d.). Improving LC-MS/MS measurements of steroids with differential mobility spectrometry. ScienceDirect. Retrieved from [Link]

• Harrison, C. R. (2013). The analytical challenges of anti-doping analysis. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Sample Preparation and Analytical Methods for Steroid Hormones in Environmental and Food Samples: An Update Since 2012. ResearchGate. Retrieved from [Link]

• Today's Clinical Lab. (2020). Analytical Challenges in Doping Detection. Today's Clinical Lab. Retrieved from [Link]

• PerkinElmer. (n.d.). Improved HPLC Separation of Steroids Using a Polar End Capped LC Column. PE Polska. Retrieved from [Link]

• Wang, Z., et al. (2026). LC-MS/MS for Simultaneous Determination and Isomer Separation of 12 Glucocorticoid Residues in Multiple Aquatic Foods. MDPI. Retrieved from [Link]

• Oxford Academic. (2023). B-186 Investigating LC Column Selectivity for 19 Steroids in a Clinical Research Setting. Oxford Academic. Retrieved from [Link]

• Higashi, T., & Shimada, K. (2004). Derivatization of neutral steroids to enhance their detection characteristics in liquid chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Shrivastava, A., et al. (n.d.). Improved Method for Differentiation of Synthetic and Natural Endogenous Anabolic Steroids using Gas Chromatography Isotope Ratio. Indian Journal of Pharmaceutical Education and Research. Retrieved from [Link]

• Tölgyesi, Á. (n.d.). Determination of Corticosteroids in Different Matrices using Liquid Chromatography-Tandem Mass Spectrometry. Corvinus University of Budapest. Retrieved from [Link]

• Al-Rimawi, F., et al. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. MDPI. Retrieved from [Link]

• R Discovery. (1991). Optimization of the High-Performance Liquid Chromatographic Separation of Steroids by the Overlapping Resolution Mapping Procedure. R Discovery. Retrieved from [Link]

• University of Edinburgh Research Explorer. (n.d.). A novel LC-MS/MS method for simultaneous quantitation of steroid and thyroid hormones in chickens. University of Edinburgh Research Explorer. Retrieved from [Link]

• Auchus, R. J., & Rainey, W. E. (2013). Steroid Profiling by Gas Chromatography–Mass Spectrometry and High Performance Liquid Chromatography-Tandem Mass Spectrometry. PMC. Retrieved from [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc.. Retrieved from [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. Retrieved from [Link]

• Agilent. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent. Retrieved from [Link]

• Graham, M. R., et al. (2007). Analysis of conjugated steroid androgens: Deconjugation, derivatisation and associated issues. PMC. Retrieved from [Link]

• Waters Corporation. (n.d.). Method Development for the Analysis of Endogenous Steroids Using Convergence Chromatography with Mass Spectrometric Detection. Waters Corporation. Retrieved from [Link]

• D'Aronco, S., et al. (2025). Steroidomics via Gas Chromatography–Mass Spectrometry (GC-MS): A Comprehensive Analytical Approach for the Detection of Inborn Errors of Metabolism. MDPI. Retrieved from [Link]

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reducing background noise in androstenediol methyl mass spectra

Technical Support Center: Troubleshooting Background Noise in Methandriol (Methylandrostenediol) Mass Spectra

Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve required limits of detection (LOD) when analyzing methylated anabolic steroids, specifically methandriol (17α-methylandrost-5-ene-3β,17β-diol). Because steroid hormones possess non-polar and non-ionic characteristics, they are highly susceptible to ionization suppression, matrix interference, and chemical noise in both LC-MS/MS and GC-MS/MS workflows[1].

This guide is designed to move beyond basic troubleshooting. It provides a self-validating framework to systematically isolate, diagnose, and eliminate background noise, ensuring your analytical methods are robust and reproducible.

Part 1: Diagnostic Isolation Workflow

Before altering any method parameters, you must determine whether the background noise originates from the chromatography system (solvents, column, tubing) or the mass spectrometer itself (ion source, vacuum, electronics).

Diagnostic workflow for isolating background noise in mass spectrometry.

Part 2: Frequently Asked Questions (FAQs)

Q1: My LC-MS/MS baseline is consistently high and noisy across the entire gradient. What is the root cause? A1: A high, continuous baseline is the hallmark of chemical noise, not electronic noise. In electrospray ionization (ESI), background ions compete with methandriol for available charge droplets, leading to severe ion suppression. The most common culprit is the use of HPLC-grade solvents instead of LC-MS grade[2]. HPLC-grade solvents contain trace impurities (e.g., plasticizers, polyethylene glycols) that cluster in the low-molecular-weight range typical for small-molecule steroids[3]. Causality & Solution: Always use LC-MS grade methanol or acetonitrile. Furthermore, ensure your aqueous mobile phase is prepared fresh daily using ultrapure water to prevent microbial growth, which introduces complex biological noise into the system[4],[5].

Q2: I am observing "ghost peaks" and severe matrix effects despite using high-purity solvents. How do I resolve this? A2: Ghost peaks occur when highly retained matrix components from previous injections elute during subsequent runs[4]. In biological matrices (e.g., urine or serum), phospholipids and endogenous lipids co-elute with methandriol, suppressing its ionization. Causality & Solution: Simple protein precipitation is insufficient for steroid analysis. You must implement Solid-Phase Extraction (SPE) using a polymeric reversed-phase sorbent (e.g., HLB). This selectively retains the non-polar methandriol while allowing polar interferences and salts to be washed away, drastically improving the signal-to-noise (S/N) ratio[1].

Q3: When using GC-MS/MS, my methandriol peaks exhibit severe tailing, and the background noise increases at higher temperatures. Why? A3: Peak tailing and high-temperature noise in GC-MS are indicative of active site adsorption and column bleed. Methandriol contains two hydroxyl groups (3β, 17β) that readily form hydrogen bonds with active silanol groups on the GC column stationary phase or the glass liner[4]. Causality & Solution: You must derivatize the molecule prior to injection. Silylation using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) replaces the active hydrogens with trimethylsilyl (TMS) groups. This lowers the boiling point, increases volatility, and prevents adsorption, yielding sharp peaks and a flat baseline[4].

Part 3: Quantitative Data Summary

The table below summarizes the expected quantitative improvements in signal-to-noise (S/N) ratios when optimizing specific experimental parameters for methandriol analysis.

Parameter Optimized	Initial State	Optimized State	Impact on Signal-to-Noise (S/N) & Data Quality
Solvent Quality	HPLC-grade Methanol	LC-MS grade Methanol	Up to 5-fold reduction in baseline chemical noise[3],[2].
Sample Preparation	Protein Precipitation	Solid-Phase Extraction (HLB)	>85% reduction in matrix suppression; eliminates ghost peaks[4],[1].
GC-MS Derivatization	Underivatized	MSTFA (Silylation)	Eliminates active sites; S/N increases by >10x; sharpens peak shape[4].
MS Source Cleaning	Standard Solvent Wash	Overnight "Steam Cleaning"	Total Ion Chromatogram (TIC) background counts reduced to <200,000[6].

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol below includes an internal validation step to confirm the procedure's success before committing valuable samples.

Protocol 1: Solid-Phase Extraction (SPE) for Methandriol Matrix Cleanup

This protocol removes phospholipid interferences that cause baseline noise in LC-MS/MS[4],[1].

• Conditioning: Pass 3 mL of LC-MS grade methanol through a polymeric HLB cartridge, followed by 3 mL of ultrapure water. Do not let the sorbent dry.

• Loading: Load 2.5 mL of the biological sample (e.g., enzymatically hydrolyzed urine) spiked with an internal standard (e.g., d3-Methandriol)[4].

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to elute polar interferences and salts to waste.

• Elution: Elute the target methandriol fraction using 2 mL of 100% LC-MS grade acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial mobile phase.

• Self-Validation Step: Inject a reagent blank (ultrapure water processed through the exact SPE workflow). The resulting chromatogram must show a flat baseline at the methandriol retention time, proving the extraction materials are not introducing plasticizer noise.

Protocol 2: LC-MS/MS Source "Steam Cleaning"

If bypassing the LC column confirms the noise is originating from the mass spectrometer, perform this overnight bake-out to remove stubborn chemical contamination[6],[2].

• Flow Setup: Set the LC pump to deliver a highly aqueous mobile phase (e.g., 75:25 water:methanol with 5 mM ammonium formate) at a flow rate of 0.5 mL/min[6].

• Gas Parameters: Set the nebulizer pressure to 60 psi and the drying gas flow to 13 L/min[6].

• Temperature Elevation: Increase the drying gas temperature to 350°C. If using an APCI source, elevate the vaporizer temperature to 400°C[6].

• Routing: Ensure the MS stream selection valve is directed to the MS source. Leave the system running overnight (approx. 11 hours for full thermal equilibration)[6].

• Self-Validation Step: The following morning, perform a full scan checkout. The Total Ion Chromatogram (TIC) background level should drop below 200,000 counts. If specific contaminant masses (e.g., m/z 536 or 610) persist, the vaporizer assembly may be physically degraded and require replacement[6].

Protocol 3: GC-MS Silylation (MSTFA) Derivatization

This procedure prevents column bleed and peak tailing by neutralizing the active hydroxyl groups on the methandriol molecule[4].

• Preparation: Transfer the completely dried sample extract into a glass autosampler vial equipped with a glass micro-insert.

• Reagent Addition: Add 50 µL of MSTFA reagent. To ensure the sterically hindered 17β-hydroxyl group is fully derivatized, add 5 µL of a catalyst (e.g., ammonium iodide or ethanethiol)[4].

• Incubation: Seal the vial tightly with a PTFE-lined cap and incubate in a heating block at 60°C for 30 minutes.

• Cooling: Allow the sample to cool to room temperature before placing it in the GC autosampler.

• Self-Validation Step: Monitor the baseline in Selected Reaction Monitoring (SRM) mode during a blank injection. The absence of a rising baseline during the high-temperature column bake-out phase confirms successful derivatization and minimal column bleed.

References

• BenchChem. "Technical Support Center: Refining Analytical Methods for Higher Sensitivity to Methandriol".
• LCGC. "LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise".
• Agilent. "Tips to Improve Signal-to-Noise Checkout".
• BenchChem.
• ZefSci.
• MDPI. "Rapid and Simultaneous Determination of Anabolic Andro-Genic Steroids in Livestock and Poultry Meat Using One-Step Solid-Phase Extraction Coupled with UHPLC–MS/MS".

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stability of androstenediol methyl in biological matrices during freeze-thaw cycles

Answering the user's request.## Technical Support Center: Stability of Androstenediol Methyl in Biological Matrices During Freeze-Thaw Cycles

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and troubleshooting the . Given the limited specific literature on "methyl androstenediol," this guide synthesizes best practices from regulatory guidelines for bioanalytical method validation and general knowledge of steroid hormone chemistry to provide a robust framework for your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is freeze-thaw stability a critical parameter to evaluate for androstenediol methyl?

A1: Freeze-thaw stability studies are essential to ensure that the concentration of androstenediol methyl in a biological sample does not significantly change during repeated freezing and thawing.[1] In a typical research or clinical setting, samples may be thawed for initial analysis, re-analysis, or for different assays, making them susceptible to degradation if the analyte is unstable.[1] Establishing freeze-thaw stability is a mandatory component of bioanalytical method validation as required by regulatory agencies like the FDA and EMA.[2][3]

Q2: What are the primary factors that can cause the degradation of steroid hormones like androstenediol methyl during freeze-thaw cycles?

A2: Several factors can contribute to the degradation of steroid hormones during freeze-thaw cycles:

• Oxidation: Steroid structures can be susceptible to oxidation, which can be accelerated by changes in the sample matrix during freezing and thawing.

• Enzymatic Degradation: Residual enzymatic activity in the biological matrix (e.g., plasma, serum) can persist even at low temperatures and may become more active during the thawing process.[4]

• pH Shifts: The process of freezing can cause localized changes in pH within the sample, which may lead to the degradation of pH-sensitive compounds.

• Adsorption: At low concentrations, the analyte may adsorb to the surface of storage containers, and this can be influenced by the physical changes occurring during freeze-thaw cycles.

Q3: How many freeze-thaw cycles should I test for?

A3: Regulatory guidelines from the FDA, EMA, and ICH consistently recommend testing for a minimum of three freeze-thaw cycles.[1][2][5] This is intended to mimic the potential handling of study samples in a laboratory setting. However, if you anticipate that your samples may undergo more frequent freeze-thaw cycles, it is advisable to validate for a higher number of cycles.[6]

Q4: What are the acceptance criteria for a freeze-thaw stability study?

A4: The mean concentration of the analyte in the quality control (QC) samples after the freeze-thaw cycles should be within ±15% of the nominal concentration.[3][7] For the lower limit of quantification (LLOQ), a deviation of up to ±20% is often acceptable.[7]

Q5: What biological matrices should I use for the stability study?

A5: The freeze-thaw stability study should be conducted in the same biological matrix as the study samples.[7][8][9] This includes using the same anticoagulant if plasma is the matrix of choice.

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
Low recovery of androstenediol methyl after freeze-thaw cycles.	1. Degradation: The analyte may be degrading with each cycle due to oxidation or enzymatic activity. 2. Adsorption: Androstenediol methyl may be adsorbing to the walls of the storage container, especially at low concentrations.	1. Assess Degradants: Analyze the chromatograms for the appearance of new peaks that may correspond to degradation products. 2. Use Low-Adsorption Tubes: Consider using silanized or low-adsorption polypropylene tubes for sample storage. 3. Optimize pH: If the stability of androstenediol methyl is known to be pH-dependent, ensure the sample pH is maintained in a stable range.
High variability in results between replicate samples.	1. Incomplete Thawing: If samples are not completely thawed and mixed before analysis, it can lead to inconsistent results. 2. Inconsistent Freezing/Thawing Rates: Variations in the rate of freezing and thawing can affect analyte stability.	1. Ensure Complete Thawing: Thaw samples unassisted at room temperature until they are completely liquid and vortex gently before processing.[2][5] 2. Standardize Procedures: Ensure that all samples are frozen and thawed under identical and consistent conditions.
Androstenediol methyl appears stable at high concentrations but not at the LLOQ.	1. Adsorption Effects: Adsorption to container surfaces is more pronounced at lower concentrations. 2. LLOQ Variability: The inherent analytical variability is higher at the LLOQ.	1. Use Low-Adsorption Tubes: As mentioned above, this can mitigate adsorption issues. 2. Re-evaluate LLOQ: Ensure that the LLOQ is set at a level with acceptable accuracy and precision as per regulatory guidelines.[7]

Experimental Protocol for Freeze-Thaw Stability Assessment

This protocol is based on the guidelines from the FDA, EMA, and ICH for bioanalytical method validation.[3][8][10]

1. Preparation of Quality Control (QC) Samples:

• Prepare at least two levels of QC samples: a low concentration (LQC, typically 3 times the LLOQ) and a high concentration (HQC, typically 60-80% of the upper limit of quantification).

• Spike the QC samples in the same biological matrix as your study samples.

• Prepare a sufficient number of aliquots for each concentration level to be analyzed at baseline (T=0) and after each freeze-thaw cycle.

2. Baseline Analysis (Cycle 0):

• Immediately after preparation, analyze a set of LQC and HQC samples (in at least triplicate) to establish the baseline concentration.

3. Freeze-Thaw Cycles:

• Freezing: Store the remaining QC aliquots at the intended storage temperature for your study samples (e.g., -20°C or -80°C) for at least 12 hours.[7][9]

• Thawing: Thaw the samples unassisted at room temperature until they are completely thawed.[2][5]

• Repeat: Repeat the freeze-thaw process for a minimum of three cycles.

4. Analysis of Stability Samples:

• After the completion of the final freeze-thaw cycle, analyze the LQC and HQC samples.

• The analysis should be performed against a freshly prepared calibration curve.[3]

5. Data Analysis and Acceptance Criteria:

• Calculate the mean concentration and accuracy for the LQC and HQC samples after the freeze-thaw cycles.

• The mean concentration should be within ±15% of the nominal concentration for both LQC and HQC.[3][7]

Summary of Experimental Design and Acceptance Criteria

Parameter	Recommendation	Acceptance Criteria
Number of Cycles	Minimum of 3 cycles[1][2][5]	-
QC Concentrations	Low QC (LQC) and High QC (HQC)[3]	-
Number of Replicates	Minimum of 3 at each concentration level[7]	-
Freezing Conditions	At least 12 hours at the intended storage temperature[7][9]	-
Thawing Conditions	Unassisted at room temperature until completely thawed[2][5]	-
Accuracy	The mean concentration of stability QCs compared to nominal concentrations	Within ±15% of nominal values[3][7]

Visualizing the Workflow and Potential Degradation

Freeze-Thaw Stability Experimental Workflow

Caption: Potential degradation pathways for steroid hormones.

References

• Current time information in Centre County, US. Google Search.
• Essential FDA Guidelines for Bioanalytical Method Valid
• Guideline on Bioanalytical Method Validation in Pharmaceutical Development - PMDA. Vertex AI Search.
• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evalu
• Bioanalytical Method Validation - Guidance for Industry | FDA. Vertex AI Search.
• Guidance for Industry. Vertex AI Search.
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• Bioanalytical method validation: An upd
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. Vertex AI Search.
• Guideline Bioanalytical method validation - EMA - European Union. Vertex AI Search.
• Bioanalytical Method Valid
• ICH guideline M10 Step2b on bioanalytical method valid
• M10: Bioanalytical Method Validation and Study Sample Analysis - ICH. Vertex AI Search.
• Guide to Steroid Hormone Analysis for Biomedical Research - Cre
• androstenedione degradation | Pathway - PubChem - NIH. Vertex AI Search.
• Radiation-induced degradation of a steroid hormone androstenedione (AD)
• Advances in Bioanalytical Techniques to Measure Steroid Hormones in Serum. Vertex AI Search.
• Sorption and Degradation of Steroid Hormones in Soils during Transport: Column Studies and Model Evaluation | Environmental Science & Technology - ACS Public
• Guidance for Industry #5 - Drug Stability Guidelines - FDA. Vertex AI Search.
• Analytical Methods for the Determination of Neuroactive Steroids - PMC. Vertex AI Search.
• Microbial degradation of steroid sex hormones: implications for environmental and ecological studies - PMC. Vertex AI Search.
• Bioanalytical Detection of Steroid Abuse in Sports Based on the Androgenic Activity Measurement - MDPI. Vertex AI Search.
• Targeted metabolic profiling of urinary steroids with a focus on analytical accuracy and sample stability - PMC. Vertex AI Search.
• Guidance on Stability Studies of In-vitro Diagnostic Medical Device (IVDMD) - CDSCO. Vertex AI Search.
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• The anaerobic pathways for bacterial degradation of androgens and...
• 大学院生 中村菜緒さんらが筆頭著者の論文が「Structure」に掲載！ さらに第９回北陸エピジェネティクス研究会で学生優秀発表賞を受賞！ | 横浜市立大学 YOKOHAMA CITY UNIVERSITY. Vertex AI Search.
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• Protein Thermal Stability Changes Induced by the Global Methylation Inhibitor 3-Deazaneplanocin A (DZNep) - MDPI. Vertex AI Search.

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• 3. ema.europa.eu [ema.europa.eu]
• 4. Microbial degradation of steroid sex hormones: implications for environmental and ecological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. moh.gov.bw [moh.gov.bw]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 7. pmda.go.jp [pmda.go.jp]
• 8. database.ich.org [database.ich.org]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]

Technical Support Center: Overcoming Matrix Effects in Methylandrostenediol Quantification Assays

Welcome to the Advanced Troubleshooting Guide for steroid quantification. As a Senior Application Scientist, I frequently encounter laboratories struggling with poor reproducibility, shifting retention times, and loss of sensitivity when quantifying synthetic anabolic-androgenic steroids (AAS) like methylandrostenediol (methandriol) in complex biological matrices.

The primary culprit behind these failures is the matrix effect (ME) —specifically, ion suppression during mass spectrometric ionization. This guide provides a mechanistic understanding of these effects and delivers self-validating, step-by-step protocols to ensure your LC-MS/MS assays achieve absolute scientific integrity.

Fig 1: Optimized sample preparation and LC-MS/MS workflow for methylandrostenediol quantification.

Section 1: The Mechanistic Basis of Matrix Effects

Q: Why does methylandrostenediol suffer from such severe ion suppression in LC-ESI-MS/MS? A: Methylandrostenediol is a neutral, highly lipophilic steroid. In Electrospray Ionization (ESI), ionization efficiency depends on the analyte's ability to compete for charge (protons) on the surface of the evaporating droplet. Biological matrices like urine and plasma contain high concentrations of endogenous salts, urea, and co-eluting polar lipids (e.g., phospholipids). These abundant matrix components outcompete the poorly ionizable methylandrostenediol for available protons, leading to a drastic reduction in ion yield—a phenomenon known as ion suppression[1].

Q: How do I mathematically prove that matrix effects are ruining my assay? A: You cannot troubleshoot what you do not measure. Every robust protocol must be a self-validating system. To quantify the exact impact of the matrix, you must calculate the Matrix Effect (ME), Extraction Recovery (RE), and Process Efficiency (PE) using a standardized three-set experimental design[2].

Fig 2: Self-validating experimental design for calculating Matrix Effect, Recovery, and Efficiency.

Section 2: Sample Preparation (The First Line of Defense)

Q: Protein precipitation (PPT) is fast, but my matrix effects are still >50%. What is the recommended sample cleanup? A: PPT only removes proteins; it fails entirely to remove phospholipids, which are the primary drivers of ion suppression. For trace-level steroid quantification, I mandate the use of Solid-Phase Extraction (SPE)[2]. Mixed-mode polymeric sorbents allow for aggressive organic washing steps that strip away lipids while retaining the target steroid.

Step-by-Step Protocol: Mixed-Mode SPE for Methylandrostenediol

• Enzymatic Hydrolysis : Methylandrostenediol is heavily excreted as phase II conjugates. Add 50 µL of β-glucuronidase to 1 mL of the biological sample and incubate at 50°C for 1 hour to yield the free steroid[3].

• Internal Standard Addition : Spike the sample with 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Methandriol-d3 (100 ng/mL).

• Conditioning : Pass 1 mL of MS-grade Methanol, followed by 1 mL of MS-grade Water through a 30 mg polymeric reversed-phase/anion-exchange mixed-mode SPE cartridge[2].

• Loading : Load the hydrolyzed sample at a controlled flow rate of 1 mL/min.

• Washing (The Critical Step) : Wash with 1 mL of 1% Formic Acid in Water to remove basic interferences, followed by 1 mL of 30% Methanol in Water to wash away polar lipids. Apply a high vacuum (15-20 in Hg) for 3-4 minutes to completely dry the sorbent[2].

• Elution : Elute the target steroid with 2 × 500 µL of Methanol/Acetonitrile (1:4, v/v)[2].

• Reconstitution : Evaporate the eluate under a gentle stream of nitrogen at 45°C. Reconstitute in 100 µL of your initial LC mobile phase (e.g., 0.5 mM Ammonium Fluoride in Water/Methanol)[2].

Section 3: Chromatographic & Mass Spec Optimization

Q: Can chromatographic adjustments mitigate residual matrix effects? A: Absolutely. Matrix effects are highly localized at specific retention times. If methylandrostenediol co-elutes with a suppression zone, you must shift its retention time. Utilizing solid-core (core-shell) C18 columns improves peak capacity and narrows peak width, allowing the steroid to elute in a "clean window" between matrix peaks[2]. Furthermore, integrating Ion Mobility Spectrometry (IMS) adds an orthogonal dimension of gas-phase separation, drastically reducing chemical noise and improving the signal-to-noise ratio even when chromatographic resolution is insufficient[4][5].

Q: Should I use ESI or APCI for methylandrostenediol? A: While Heated ESI (HESI) is standard and highly sensitive for steroids[1], Atmospheric Pressure Chemical Ionization (APCI) is mechanistically less susceptible to matrix effects for neutral compounds. APCI relies on gas-phase ion-molecule reactions rather than liquid-phase droplet evaporation, making it highly resilient to high-salt matrices.

Table 1: Quantitative Comparison of Matrix Effects & Recovery by Preparation Method

Extraction Method	Matrix Effect (ME %)	Extraction Recovery (RE %)	Process Efficiency (PE %)	Mechanistic Notes
Protein Precipitation (PPT)	35 - 45% (Severe Suppression)	85 - 95%	30 - 42%	High phospholipid carryover causes extreme ion competition in the ESI source.
Liquid-Liquid Extraction (LLE)	70 - 80% (Moderate)	60 - 75%	42 - 60%	Cleaner than PPT, but lower absolute recovery due to emulsion formation.
Mixed-Mode SPE	90 - 102% (Minimal)	85 - 92%	76 - 94%	Optimal removal of salts and lipids via aggressive organic washing steps[2].

Section 4: Calibration and Internal Standards

Q: How does a Stable Isotope-Labeled Internal Standard (SIL-IS) correct for matrix effects? A: A SIL-IS (e.g., Methandriol-d3) shares the exact physicochemical properties and retention time of the target analyte. If a matrix component suppresses the ionization of methylandrostenediol by 40%, it will simultaneously suppress the SIL-IS by 40%. Because quantification is based on the peak area ratio (Analyte/IS), the suppression mathematically cancels out, yielding an accurate concentration[6].

Q: What if a matched SIL-IS is unavailable or prohibitively expensive? A: If a deuterated analog is unavailable, you have two scientifically valid options:

• Sample Dilution : Diluting the sample (e.g., 1:5 or 1:10 in solvent) can reduce the concentration of matrix interferents below their suppression threshold. However, this is only viable if your MS has sufficient sub-pg/mL sensitivity to detect the diluted analyte[7].

• Standard Addition : Spike known, increasing concentrations of the target analyte directly into aliquots of the unknown sample. The endogenous concentration is calculated from the x-intercept of the calibration curve. While highly accurate for overcoming matrix effects, it is labor-intensive and reduces sample throughput[7].

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. phenomenex.cn [phenomenex.cn]
• 3. books.rsc.org [books.rsc.org]
• 4. Improving LC-MS/MS measurements of steroids with differential mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Overcoming matrix effects in quantitative liquid chromatography-mass spectrometry analysis of steroid hormones in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing anabolic effects of methylandrostenediol vs methyltestosterone

A Comparative Analysis of the Anabolic Effects of Methylandrostenediol vs. Methyltestosterone: Mechanisms, Efficacy, and Experimental Methodologies

Executive Summary & Scientific Rationale

The development of synthetic anabolic-androgenic steroids (AAS) has historically been driven by the therapeutic desire to uncouple myotrophic (muscle-building) effects from androgenic (virilizing) effects. To achieve oral bioavailability, both Methylandrostenediol (MAD) and Methyltestosterone (MT) utilize a 17α-alkylation strategy. The addition of a methyl group at the C-17 alpha position provides1[1], allowing both compounds to survive first-pass metabolism. However, their structural nuances lead to vastly different pharmacodynamic profiles.

Structural Chemistry & Receptor Kinetics

Despite sharing the 17α-methyl modification, the interaction of these compounds with the intracellular Androgen Receptor (AR) diverges significantly:

• Methyltestosterone (17α-methyltestosterone): Acts as a direct, potent agonist of the AR. It possesses the critical 3-keto group and Δ4 double bond required for high-affinity receptor binding. It exhibits a nearly 1:1 ratio of anabolic to androgenic activity, making it a highly effective, albeit virilizing, oral androgen[2].

• Methylandrostenediol (17α-methylandrost-5-ene-3β,17β-diol): Features a double bond at the C-5 position (a Δ5 steroid) and lacks the 3-keto group, making it a weak direct AR binder. While early clinical literature suggested MAD possessed a superior anabolic-to-androgenic ratio, rigorous in vivo assays demonstrated that3[3].

Fig 1. Classic androgen receptor signaling pathway for 17α-alkylated steroids.

In Vivo Pharmacodynamics: The Hershberger Bioassay

To objectively quantify the anabolic vs. androgenic effects of these two compounds, researchers rely on the Hershberger Bioassay. This assay operates on a strict principle of causality: by utilizing castrated immature male rats, endogenous testosterone production is eliminated. Consequently, any observed tissue hypertrophy is directly attributable to the exogenous administration of the test compound.

The assay measures two distinct tissue endpoints:

• Levator Ani Muscle: Highly sensitive to myotrophic (protein-anabolic) effects.

• Ventral Prostate & Seminal Vesicles: Highly sensitive to androgenic (virilizing) effects.

Fig 2. Standardized 18-day Hershberger bioassay workflow for assessing myotrophic activity.

Experimental Protocol: Modified Levator Ani Muscle Method

To ensure a self-validating system, the following protocol incorporates both a vehicle control (to establish baseline castrate tissue weights) and a reference standard (e.g., Testosterone Propionate) to validate assay sensitivity.

Step 1: Animal Preparation & Castration

• Select 21-day-old immature male Wistar rats.

• Perform bilateral orchiectomy (castration) under anesthesia to halt endogenous androgen synthesis.

Step 2: Recovery & Baseline Establishment

• Allow a 7-day recovery period. This duration is critical as it permits the4[4].

Step 3: Dosing Regimen

• Randomize animals into four groups: Vehicle Control, Reference Standard, Methyltestosterone, and Methylandrostenediol.

• Administer compounds via daily subcutaneous injection or oral gavage for 7 to 10 consecutive days.

Step 4: Necropsy & Tissue Excision

• On the day following the final dose, euthanize the animals.

• Carefully dissect and excise the levator ani muscle, ventral prostate, and seminal vesicles.

Step 5: Gravimetric Analysis

• Crucial Causality Step: To eliminate artifacts caused by intracellular fluid retention (a common effect of aromatizable steroids),3[3]. Calculate the Myotrophic:Androgenic ratio based on the weight increases relative to the vehicle control.

Quantitative Data Comparison

The following table summarizes the comparative pharmacological profiles of the two compounds based on historical bioassay data and receptor kinetics:

Parameter	Methyltestosterone (MT)	Methylandrostenediol (MAD)
Chemical Structure	17α-methylandrost-4-en-17β-ol-3-one	17α-methylandrost-5-ene-3β,17β-diol
Direct AR Binding Affinity	High	Low (Lacks 3-keto group)
Myotrophic (Anabolic) Activity	High (Baseline Standard)	Low to Moderate
Androgenic Activity	High	Moderate
Anabolic:Androgenic Ratio	~ 1:1	~ 1:1 (Fails to meaningfully dissociate)
Oral Bioavailability	High (17α-alkylated)	High (17α-alkylated)
Aromatization Potential	Yes (Converts to 17α-methylestradiol)	Yes (via metabolic conversion)

Hepatotoxicity & Pharmacokinetics

While 17α-alkylation successfully prevents deactivation by first-pass metabolism, it introduces a significant toxicological liability. Both MAD and MT are associated with 5[5]. Because MAD requires higher absolute dosages to achieve the same myotrophic effect as MT due to its weaker receptor affinity, the cumulative hepatic burden is often greater, rendering its pharmacological profile suboptimal for modern drug development.

Conclusion

For researchers and drug development professionals, the comparison between Methylandrostenediol and Methyltestosterone underscores the limitations of early steroidal modifications. While MAD was conceptualized to offer a superior anabolic window, rigorous in vivo methodologies like the Hershberger assay reveal that it fails to meaningfully dissociate myotrophic from androgenic activity. Methyltestosterone remains the more potent and predictable AR agonist, though both compounds are ultimately limited by the hepatotoxicity inherent to their 17α-alkylated structures.

References

• 2 - Molecules / PMC - NIH[2] 2.1 - ResearchGate[1] 3.4 - Oxford Academic[4] 4.3 - Proceedings of the Society for Experimental Biology and Medicine[3]

• 5 - PMC - NIH[5]

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• 2. Medicinal Use of Testosterone and Related Steroids Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.ebm-journal.org [public-pages-files-2025.ebm-journal.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Anabolic steroid-associated liver injury - PMC [pmc.ncbi.nlm.nih.gov]

accuracy of ELISA vs GC-MS for androstenediol methyl analysis

Analytical Methodologies for Methandriol: A Comparative Guide to ELISA and GC-MS

The Analyte: Methandriol and the Analytical Challenge

Methandriol (17α-methylandrost-5-ene-3β,17β-diol or methylandrostenediol) is a synthetic anabolic-androgenic steroid (AAS) characterized by a 17α-alkylation, a structural modification designed to inhibit hepatic breakdown and enhance oral bioavailability[1]. In biological matrices such as urine or tissue, methandriol is extensively metabolized and excreted primarily as Phase II glucuronide and sulfate conjugates[2].

For researchers and anti-doping professionals, the analytical challenge lies in detecting trace physiological concentrations (parts-per-trillion to parts-per-billion) amidst complex biological matrices. To achieve this, laboratories rely on two primary modalities: Enzyme-Linked Immunosorbent Assay (ELISA) for high-throughput screening, and Gas Chromatography-Mass Spectrometry (GC-MS) for unequivocal forensic confirmation[3].

Sample Preparation: The Causality of Matrix Deconvolution

Before any detection can occur, the sample matrix must be chemically deconvoluted. Because methandriol is excreted as hydrophilic conjugates, it is "invisible" to standard organic extraction techniques.

• The Causality of Hydrolysis: The sample must be enzymatically cleaved using β-glucuronidase (often sourced from E. coli or Helix pomatia) to break the glucuronide bonds and yield the free, non-polar steroid[2][4].

• The Causality of Purification: While ELISA can sometimes tolerate crude hydrolyzed samples following simple buffer dilution, GC-MS requires rigorous purification. Solid-Phase Extraction (SPE) using C18 cartridges, followed by Liquid-Liquid Extraction (LLE), is mandatory to remove matrix interferents (like lipids and endogenous proteins) that cause ion suppression and column fouling[3][5].

Fig 1: Comparative sample preparation and analytical workflows for ELISA and GC-MS.

Enzyme-Linked Immunosorbent Assay (ELISA): High-Throughput Screening

Because methandriol is a small molecule (<500 Da), it lacks multiple distinct epitopes. Therefore, a sandwich ELISA format is physically impossible; a competitive ELISA must be employed[6].

The Causality of the Assay: The endogenous methandriol in the sample competes with an enzyme-conjugated methandriol analog for a limited number of immobilized antibody binding sites. A high concentration of methandriol results in less bound enzyme, yielding a lower colorimetric signal.

Self-Validating Protocol: Competitive ELISA Screening

• Preparation & Control: Coat 96-well microplates with methandriol-specific capture antibodies. Validation Check: Always include blank matrix controls and known spiked standards (e.g., 1.0 ng/mL) to establish a reliable standard curve and baseline matrix noise.

• Incubation: Add 50 µL of the hydrolyzed sample/standard and 50 µL of horseradish peroxidase (HRP)-conjugated methandriol to each well. Incubate at room temperature for 1 hour.

• Washing: Wash 3 times with PBS-Tween 20 to remove unbound reagents. Validation Check: Inadequate washing leads to high background noise, resulting in false negatives in a competitive format.

• Detection: Add 100 µL of TMB (Tetramethylbenzidine) substrate. Incubate for 15 minutes in the dark. Stop the reaction with 1M H₂SO₄.

• Quantification: Read absorbance at 450 nm. Signal intensity is inversely proportional to analyte concentration.

Limitations: While throughput is exceptional, ELISA antibodies often exhibit cross-reactivity with other 17α-alkylated steroids or endogenous androgens, necessitating a secondary confirmatory method[7].

Gas Chromatography-Mass Spectrometry (GC-MS): The Confirmatory Gold Standard

GC-MS provides unequivocal structural identification via chromatographic retention time and specific mass-to-charge (m/z) fragmentation patterns, completely bypassing the cross-reactivity issues of immunoassays[8].

The Causality of Derivatization: Methandriol contains two polar hydroxyl groups (3β and 17β). If injected directly into a GC, these groups cause hydrogen bonding with the column's stationary phase, resulting in severe peak tailing, thermal degradation, and poor volatility. To solve this, the extract is reacted with N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA). MSTFA donates trimethylsilyl (TMS) groups, capping the hydroxyls to form TMS-ethers, which drastically increases volatility and thermal stability[2][5].

Fig 2: Chemical logic of MSTFA derivatization to increase methandriol volatility for GC-MS.

Self-Validating Protocol: GC-MS Confirmatory Analysis

• Internal Standardization: Spike the initial sample with a deuterated internal standard (e.g., Methyltestosterone-d3) prior to extraction. Validation Check: This corrects for extraction losses and instrument drift, rendering the system self-calibrating[5].

• Derivatization: Dry the purified SPE/LLE extract under a gentle stream of nitrogen. Reconstitute in 50 µL of an MSTFA/ammonium iodide/ethanethiol mixture. Heat at 60°C for 15-30 minutes[2].

• Injection: Inject 1-2 µL into the GC-MS (splitless mode) utilizing a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Ionization & Detection: Utilize Electron Impact (EI) ionization at 70 eV. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, targeting the molecular ion and specific daughter ions for methandriol-TMS[8].

• System Suitability: Confirmation requires the retention time to match the reference standard within ±0.5%, and the relative abundance of three diagnostic ions must fall within established EU/WADA tolerances[3][5].

Comparative Performance Data

To guide laboratory deployment, the quantitative and operational metrics of both methodologies are summarized below:

Parameter	Competitive ELISA	GC-MS (SIM Mode)
Limit of Detection (LOD)	~1.0 µg/L (ppb)[3]	0.03 – 2.6 µg/kg (ppb)[5][9]
Limit of Quantification (LOQ)	~2.0 µg/L[4]	0.09 – 0.90 µg/kg[9]
Specificity	Moderate (Cross-reacts with 17α-alkyl steroids)[7]	Very High (Unequivocal structural ID)[8]
Throughput	High (96 samples / 2-3 hours)	Low (30-45 min chromatographic run per sample)
Matrix Interference	High (Requires high dilution or SPE)[4]	Low (Mitigated by rigorous SPE/LLE clean-up)[5]
Primary Application	Rapid primary screening	Confirmatory forensic/doping analysis

Conclusion

The accurate analysis of methandriol requires a strategic, two-tiered approach. ELISA serves as a highly efficient, cost-effective primary filter, allowing laboratories to rapidly sift out negative samples. However, due to inherent immunoassay cross-reactivity, any suspect positive must be subjected to GC-MS . By leveraging rigorous extraction and MSTFA derivatization, GC-MS provides the unassailable structural confirmation and sub-ppb sensitivity required for definitive drug development, livestock safety, and anti-doping enforcement.

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• 9. Rapid and Simultaneous Determination of Anabolic Andro-Genic Steroids in Livestock and Poultry Meat Using One-Step Solid-Phase Extraction Coupled with UHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Evaluating the Estrogenic Activity of Methylandrostenediol vs. 17β-Estradiol

Executive Summary

Understanding the endocrine-disrupting potential and off-target receptor activities of synthetic steroids is critical in drug development and environmental toxicology. This guide provides an objective, data-driven comparison between 17β-Estradiol (E2) —the endogenous gold standard for estrogenic activity—and Methylandrostenediol (MAD / Methandriol) , a synthetic anabolic-androgenic steroid (AAS). Unlike most traditional androgens, MAD and its parent compounds exhibit unique, inherent estrogenic properties that require rigorous tiered evaluation[1].

Mechanistic Grounding & Structure-Activity Relationship (SAR)

To evaluate these compounds, we must first understand the causality behind their receptor interactions:

• 17β-Estradiol (E2): As the primary female sex hormone, E2 possesses an optimal phenolic A-ring that drives high-affinity binding to both Estrogen Receptor Alpha (ERα) and Estrogen Receptor Beta (ERβ), establishing the baseline Relative Binding Affinity (RBA) of 100%[2].

• Methylandrostenediol (MAD): MAD is the 17α-methylated derivative of 5-androstenediol (5AD). The unmethylated parent, 5AD, is a known weak endogenous estrogen, binding to ERα and ERβ with approximately 6% and 17% of the affinity of E2, respectively[2][3]. The addition of the 17α-methyl group in MAD increases oral bioavailability and steric bulk. While this modification alters its pharmacokinetic profile, the core steroidal framework retains its ability to act as an ER ligand, showing a distinct preference for ERβ over ERα in advanced screening cascades[4][5].

Tiered Experimental Methodologies

Protocol 1: Fluorescence Polarization (FP) Competitive Binding Assay

• Purpose: Quantify direct receptor binding affinity (RBA) in a cell-free environment.

• Causality & Self-Validation: Fluorescence polarization isolates the physical binding event. By utilizing a fluorescently tagged estrogen tracer, the assay creates a self-validating system where the baseline polarization (mP) serves as the maximum tracer-receptor complex. As unlabeled E2 or MAD displaces the tracer, the tumbling rate of the free tracer increases, lowering the mP. This proves causality between ligand concentration and receptor occupancy without the confounding variables of cellular metabolism.

• Methodology:

  • Prepare recombinant ERα and ERβ ligand-binding domains (LBDs) in a buffered solution.

  • Add a high-affinity fluorescent estrogen tracer (e.g., Fluormone™) to establish the maximum polarization baseline.

  • Introduce varying concentrations of E2 (positive control, 0.01 nM to 1 μM) and MAD (test compound, 1 nM to 100 μM) into a 384-well microplate.

  • Incubate for 2 hours at room temperature to reach equilibrium.

  • Read microplate polarization (mP) and plot against logarithmic ligand concentration to calculate the IC50​ and derive the RBA.

Protocol 2: Cell-Based GAL4 Transactivation Reporter Assay

• Purpose: Differentiate between mere receptor binding and functional agonism.

• Causality & Self-Validation: Receptor binding does not guarantee transcriptional activation. To prove functional agonism, we employ a GAL4 DNA-binding domain fusion system[5]. This isolates the ligand-binding domain's specific activation from endogenous full-length ER cross-talk, ensuring that the measured luminescence is caused solely by the test compound's interaction with the specific ER subtype.

• Methodology:

  • Co-transfect HEK293 cells with a GAL4-ERα or GAL4-ERβ LBD fusion plasmid and a UAS-luciferase reporter plasmid.

  • Starve cells in hormone-free, charcoal-stripped serum for 24 hours to eliminate background estrogenic noise.

  • Dose cells with E2 and MAD across a 10-point concentration gradient. Include a vehicle control (DMSO) to establish baseline luminescence.

  • After 24 hours, lyse the cells and add luciferin substrate.

  • Quantify luminescence to determine the EC50​ and maximal efficacy ( Emax​ ).

Protocol 3: In Vivo Vitellogenin (Vtg) Induction in Fathead Minnow

• Purpose: Assess systemic, whole-organism estrogenic activity.

• Causality & Self-Validation: In vitro models lack the complex pharmacokinetics and hepatic metabolism of a whole organism. By measuring vitellogenin (Vtg)—an egg-yolk precursor protein strictly regulated by estrogens and normally absent in males—in male minnows, we validate whether the compound exerts systemic endocrine disruption[1][6].

• Methodology:

  • Acclimate adult male fathead minnows (Pimephales promelas) in flow-through aquatic tanks.

  • Expose cohorts to waterborne E2 (reference) and MAD (test) for 21 days.

  • Extract blood plasma and quantify Vtg concentrations using a validated Enzyme-Linked Immunosorbent Assay (ELISA).

  • Orthogonal Check: Analyze hepatic tissue for CYP19 aromatase activity to determine if the estrogenic effect is direct or a result of metabolic aromatization[6].

Quantitative Data Synthesis

The following table summarizes the comparative estrogenic performance profiles based on the described experimental workflows and historical receptor affinity data.

Compound	ERα RBA (%)	ERβ RBA (%)	Functional Activity (In Vitro)	In Vivo Vtg Induction
17β-Estradiol (E2)	100	100	Full Agonist	Very High
5-Androstenediol (5AD) *	~6	~17	Partial Agonist	Moderate
Methylandrostenediol (MAD)	<5 (est.)	~10-15 (est.)	Partial Agonist	High

*Note: 5-Androstenediol is included as the unmethylated parent reference compound to contextualize the baseline steroidal affinity[2][3].

Signaling Pathway Visualization

The diagram below maps the comparative molecular pathways of E2 and MAD, illustrating the divergence in receptor affinity and subsequent transcriptional activation.

Fig 1: Comparative ERα/ERβ signaling pathways for 17β-Estradiol and Methylandrostenediol.

References

• Wikipedia Contributors. "Androstenediol." Wikipedia, The Free Encyclopedia. URL:[Link]

• Zhuang, Y., et al. "A screening cascade to identify ERβ ligands." National Institutes of Health (PMC). URL:[Link]

• Ankley, G. T., et al. "Mechanistic basis for estrogenic effects in fathead minnow (Pimephales promelas) following exposure to the androgen 17α-methyltestosterone." ResearchGate. URL:[Link]

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• 2. Androstenediol - Wikipedia [en.wikipedia.org]
• 3. Androstenediol - Wikipedia [en.wikipedia.org]
• 4. A screening cascade to identify ERβ ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A screening cascade to identify ERβ ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Androstenediol, methyl proper disposal procedures

Proper Disposal Procedures for Androstenediol, Methyl (Methandriol)

For researchers, scientists, and drug development professionals, the responsible handling and disposal of synthetic anabolic-androgenic steroids like Androstenediol, methyl (commonly known as Methandriol or Methylandrostenediol) is a critical component of laboratory safety and environmental stewardship.

Disposing of Methandriol presents a unique logistical challenge: it exists at the strict regulatory intersection of the Drug Enforcement Administration (DEA) and the Environmental Protection Agency (EPA). This guide provides field-proven, self-validating protocols to ensure absolute compliance, personnel safety, and environmental protection.

Regulatory Framework & Causality

To design a compliant disposal protocol, laboratory personnel must first understand the causality behind the regulations governing Methandriol. The compound is subject to dual-agency oversight due to its pharmacological abuse potential and its severe environmental toxicity.

• DEA Schedule III Controlled Substance: Methandriol is classified as an anabolic steroid under DEA Schedule III (Code 4000)[1]. The fundamental DEA requirement for disposal is that the substance must be rendered "non-retrievable" to prevent diversion[2][3].

• EPA Environmental Hazard (UN3077): Methandriol is highly toxic to aquatic life with long-lasting effects and acts as a potent environmental endocrine disruptor[4][5]. Consequently, sewering (flushing down the drain) is strictly prohibited[6].

• The Compliance Overlap: While some DEA guidelines suggest mixing controlled substances with unappealing materials (like coffee grounds) for landfill disposal, this violates EPA regulations for UN3077 hazardous wastes[2][3]. Therefore, high-temperature incineration at an approved facility is the only universally compliant method that satisfies both the DEA's "non-retrievable" standard and the EPA's environmental protection mandates[3][6].

Table 1: Chemical & Regulatory Profile

Parameter	Specification	Causality / Impact on Handling
Chemical Name	17α-Methylandrost-5-ene-3β,17β-diol	Active anabolic-androgenic steroid structure.
CAS Number	521-10-8	Unique identifier for waste manifesting.
DEA Schedule	Schedule III (Anabolic Steroids)	Requires double-locked storage and DEA Form 41 for destruction[1][2].
UN/DOT Number	UN3077	Environmentally hazardous substance, solid, n.o.s.[4][7].
EPA Exemption	40 CFR Part 266 Subpart P	Conditionally exempts DEA-controlled hazardous waste from standard RCRA coding if incinerated[3][6].

Required Engineering Controls and PPE

Before initiating any disposal or decontamination procedures, personnel must establish a secure and safe physical environment.

Table 2: Safety & PPE Requirements

Equipment	Specification	Causality (Why it is required)
Ventilation	Class II Biological Safety Cabinet or Chemical Fume Hood	Prevents inhalation of aerosolized steroid dust during transfer or solvent rinsing[3][8].
Hand Protection	Double-layered Nitrile Gloves	Prevents transdermal absorption of lipophilic steroid compounds.
Eye Protection	Splash-proof Safety Goggles	Protects ocular mucosa from solvent splashes during the triple-rinse protocol[9].
Waste Containers	Leak-proof, UN-rated HDPE containers	Prevents environmental leaching of UN3077 materials during accumulation[8].

Dual-Compliance Disposal Workflows

The following workflows outline the step-by-step operational procedures for the disposal of Methandriol waste, including solid powder, solutions, and empty containers.

Workflow A: The Reverse Distributor Transfer (Preferred Method)

The most legally secure method for disposing of DEA Schedule III substances is transferring them to a DEA-registered reverse distributor[2].

• Inventory Verification: Conduct a precise weight/volume audit of the Methandriol waste. Log the exact amount in the laboratory's Controlled Substance inventory ledger.

• Segregation: Place the sealed primary container of Methandriol into a secondary shatterproof container. Do not mix Methandriol with non-controlled hazardous waste, as this complicates the chain of custody.

• Documentation: Complete DEA Form 41 (Registrant Record of Controlled Substances Destroyed). The reverse distributor will often assist in executing this form[2].

• Secure Transfer: Maintain the waste in a double-locked safe until the reverse distributor physically takes custody or provides a secure, tracked shipping receptacle.

• Final Destruction: The reverse distributor will transport the material to an EPA-licensed facility for high-temperature incineration, satisfying the "non-retrievable" requirement[3][6].

Workflow B: Empty Container Decontamination (Triple-Rinse Protocol)

Empty vials that previously contained Methandriol cannot be discarded in standard glass recycling or regular trash due to residual contamination[8]. They must be chemically decontaminated.

• Solvent Selection: Select a solvent in which Methandriol is highly soluble (e.g., Methanol or Ethyl Acetate)[1][3].

• First Rinse: In a fume hood, add solvent to the empty Methandriol container until it is approximately 25% full. Cap tightly and vortex/shake vigorously for 30 seconds[8].

• Rinsate Collection: Uncap and pour the resulting rinsate into a designated liquid hazardous waste container labeled "Hazardous Waste: UN3077 Toxic Liquids (Contains Methanol, Methandriol residues)".

• Repeat: Repeat steps 2 and 3 two additional times (Triple Rinse)[8].

• Defacement & Disposal: Once triple-rinsed, completely deface or remove the Methandriol and DEA labels from the vial. The clean glass can now be disposed of in the laboratory's broken glass/sharps receptacle, while the rinsate is managed as hazardous liquid waste[2].

Disposal Decision Pathway Visualization

The following diagram illustrates the logical routing of Methandriol waste to ensure compliance with both environmental and controlled substance regulations.

Dual-Compliance Disposal Pathway for Methandriol (DEA Schedule III / UN3077).

Emergency Spill Protocols

In the event of a Methandriol spill, immediate containment is required to prevent the compound from reaching the sewage system[4][5].

• Evacuate & Isolate: Alert personnel in the immediate area. Don appropriate PPE (respirator required if large amounts of powder are aerosolized)[5][9].

• Containment: For liquid solutions, surround the spill with inert, non-combustible absorbent material (e.g., diatomaceous earth or vermiculite). For powders, gently cover with damp paper towels to prevent dust generation[2].

• Collection: Mechanically recover the material using non-sparking tools and place it into a sealable, UN-rated hazardous waste container[10][11].

• Decontamination: Wash the spill surface with a suitable solvent, followed by soap and water. Collect all wash water and solvent as hazardous waste; do not allow wash water to enter drains [5].

• Documentation: Document the loss of the controlled substance in the DEA logbook and report significant spillages to local environmental authorities if the material breaches primary containment[9].

References

• National Institutes of Health (NIH) / PubChem. Methandriol | C20H32O2 | CID 229021. Retrieved from [Link]

• Federal Register. (2015). Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from [Link]

• Buehler. MetaDi Ultra Paste - Safety Data Sheet. Retrieved from [Link]

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Personal protective equipment for handling Androstenediol, methyl

Standard Operating Procedure & Technical Safety Guide: Handling Androstenediol, methyl (Methandriol)

Executive Summary

Handling potent pharmacologically active materials requires moving beyond basic compliance to establish a self-validating culture of safety. This guide provides comprehensive, step-by-step operational and logistical protocols for handling Androstenediol, methyl (also known as Methandriol or Methylandrostenediol, CAS 521-10-8). Designed for researchers and drug development professionals, this document synthesizes chemical hazard data with field-proven laboratory practices to ensure absolute personnel safety and environmental protection.

Hazard Profile & Mechanistic Causality: Why We Protect

To effectively protect yourself, you must understand the mechanistic behavior of the molecule. Methandriol is a synthetic, orally active 17α-alkylated anabolic-androgenic steroid (AAS)[1].

• Endocrine Disruption & Toxicity: Methandriol functions as a potent ligand for intracellular androgen receptors (ARs), modulating transcriptional activity to promote skeletal muscle hypertrophy and virilization[2]. Accidental systemic exposure—whether through dermal absorption, ingestion, or inhalation—can severely disrupt endogenous hormone biosynthesis[2].

• Hepatotoxicity: The introduction of the 17α-methyl group structurally prevents rapid hepatic metabolism, increasing both its bioavailability and its potential for severe liver toxicity upon exposure[3].

• GHS Classifications: Under the Globally Harmonized System (GHS), Methandriol is classified as a suspected carcinogen (H351), harmful if swallowed (H302), and harmful in contact with skin (H312)[4].

• Physical Hazards: Supplied as a dry crystalline solid[5], Methandriol poses a severe inhalation risk. Furthermore, fine dust clouds generated during weighing can form explosive mixtures with air if exposed to an ignition source[6].

Personal Protective Equipment (PPE) Specification Matrix

Because anabolic steroids are highly lipophilic and easily absorbed through the skin, standard laboratory PPE is insufficient. The following matrix outlines the required protective barriers[7],[8],[9].

PPE Category	Specification & Material	Causality / Rationale
Hand Protection	Double-Gloving: Nitrile or low-protein powder-free latex.	Steroids easily penetrate standard single-layer barriers. Double gloving ensures zero breakthrough. Powder-free prevents dust binding[7].
Eye/Face Protection	ANSI Z87.1 compliant safety goggles or full-face shield.	Prevents mucosal absorption of aerosolized crystalline dust[9].
Respiratory Protection	NIOSH-approved N95, P100, or Powered Air-Purifying Respirator (PAPR) with HEPA filters.	Mandatory if handled outside a closed containment device to prevent inhalation of pharmacologically active dust[8].
Body Protection	Disposable, low-permeability laboratory coat or isolation gown.	Prevents take-home contamination. Must be buttoned at the collar and cuffs[9].

Step-by-Step Operational Workflow

Phase 1: Pre-Handling & Engineering Controls

• Establish Containment: All manipulation of dry Methandriol powder must occur within a Class II Biological Safety Cabinet (BSC) or a properly calibrated Fume Hood achieving a face velocity of at least 1 m/s (200 feet/minute)[9].

• Clear the Zone: Remove all unnecessary equipment to prevent cross-contamination. Place a static-dissipative weighing mat on the work surface to prevent the crystalline powder from aerosolizing[9].

Phase 2: Donning PPE

• Wash hands thoroughly and dry them.

• Inspect all gloves for micro-tears or degradation[9].

• Don the inner pair of nitrile gloves.

• Don the disposable lab coat, ensuring the sleeves cover the inner glove cuffs.

• Don respiratory protection and safety goggles.

• Don the outer pair of nitrile gloves, pulling the extended cuffs over the sleeves of the lab coat to create a seamless barrier[7].

Phase 3: Material Manipulation & Weighing

• Eliminate Static: Use anti-static micro-spatulas to transfer the crystalline solid[5]. Never use plastic tools that hold a static charge, as this will cause the powder to jump and aerosolize.

• Weighing: Transfer the required mass into a pre-tared, sealable anti-static weigh boat or glass vial.

• Sealing: Cap the vial tightly before removing it from the containment zone. Never transport unsealed steroid powder across the laboratory.

Phase 4: Decontamination Protocol

• Solvent Dissolution: Methandriol is highly soluble in organic solvents (e.g., Methanol, Ethanol, Acetonitrile at 1 mg/ml)[5]. Apply ethanol to a disposable lint-free wipe. Do not spray solvents directly onto the surface, as the pressure can blow residual powder into the air.

• Primary Wipe: Wipe down the balance, spatulas, and immediate work surfaces to dissolve and capture the steroid.

• Secondary Wash: Follow the solvent wipe with a standard laboratory detergent wash to lift any remaining lipophilic residue[7].

Phase 5: Doffing PPE (Critical Step)

• While still inside the fume hood, remove the highly contaminated outer gloves and dispose of them in the hazardous waste bin[7].

• Step away from the hood. Remove the disposable lab coat by turning it inside out to trap contaminants.

• Remove safety goggles and respiratory protection by handling only the straps.

• Remove the inner gloves .

• Hand Hygiene: Wash hands and forearms thoroughly with soap and water. Crucial Insight: Do not use alcohol-based hand sanitizers immediately on bare skin. Alcohol acts as a penetration enhancer and will drive any residual lipophilic steroid directly through your dermal barrier and into your bloodstream[10].

Logistical & Disposal Plan

Methandriol is classified as very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment[6]. It must never be introduced into the standard municipal waste or sewage system[4].

• Solid Hazardous Waste: All contaminated consumables (outer gloves, weighing boats, solvent wipes, disposable lab coats) must be placed in a heavy-duty, sealed, and clearly labeled hazardous waste container[6].

• Liquid Hazardous Waste: Any solvent washings must be segregated into a designated organic hazardous waste carboy.

• Final Disposal: Waste must be transported by a certified vendor for authorized incineration . Empty primary chemical containers must be punctured to prevent illicit reuse and buried at an authorized landfill according to local regulations[6].

Process Visualization

Methandriol (CAS 521-10-8) Safe Handling, Decontamination, and Disposal Workflow.

References

• Wikipedia. Methandriol. wikipedia.org.[Link]

• Amazon S3 / Zoetis. SAFETY DATA SHEET - Testosterone/Anabolic Steroids. amazonaws.com.[Link]

• Pharma Source Direct. (2021). Safety Data Sheet - Active Pharmaceutical Ingredient. pharmasd.com.[Link]

• ResearchGate. (2024). Pharmacology of anabolic steroids. researchgate.net.[Link]

• National Institutes of Health (PMC). Medicinal Use of Testosterone and Related Steroids Revisited. nih.gov.[Link]

• ResearchGate. (2025). Human Health Hazards of Veterinary Medications: Information for Emergency Departments. researchgate.net.[Link]

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